Factice

• CAS: 12653-61-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Brown vs. White Factice

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the chemical properties of brown and white factice, two important processing aids in the rubber industry. This document outlines their distinct manufacturing processes, compares their key chemical characteristics through quantitative data, and provides detailed experimental protocols for the determination of these properties.

Introduction to Factice

Factice, also known as vulcanized vegetable oil, is a rubber-like material produced by the vulcanization of unsaturated vegetable or animal oils.[1][2] Historically used as a rubber substitute, it is now primarily employed as a processing aid to improve the milling, calendering, and extrusion properties of rubber compounds.[3][4] Factice enhances dimensional stability, improves surface finish, and can modify the physical properties of the final vulcanizate.[2][3] The two primary types of factice, brown and white, are distinguished by their manufacturing processes and the vulcanizing agents used, which in turn dictate their chemical properties and applications.[1][5]

Manufacturing Processes and Chemical Composition

The fundamental chemical difference between brown and white factice stems from their synthesis. Brown factice is produced through the reaction of unsaturated vegetable oils with elemental sulfur at elevated temperatures.[1][5] In contrast, white factice is synthesized by reacting vegetable oils with sulfur monochloride (S₂Cl₂), a process that is typically carried out at lower temperatures.[1][5]

Brown Factice Synthesis

The production of brown factice involves the heat-induced vulcanization of vegetable oils, such as rapeseed or soybean oil, with sulfur.[3] This process creates a cross-linked network of fatty acid chains, resulting in a brown, rubbery solid.[3]

White Factice Synthesis

White factice is created through the reaction of vegetable oils with sulfur monochloride.[5] This reaction is typically performed at or near room temperature and results in a creamy white, powdered material.[2] Stabilizers like calcium carbonate or magnesium oxide are often added to neutralize acidic byproducts and improve the stability of the final product.

Comparative Chemical Properties

The differences in manufacturing processes lead to distinct chemical properties for brown and white factice. These properties are critical in determining their suitability for various applications in rubber compounding.

Data Presentation

The following tables summarize the key quantitative chemical properties of representative grades of brown and white factice.

Table 1: Chemical Properties of Brown Factice

Property	Brown PR	Brown PR-S	Brown A	Brown AS	Brown B	Brown BS	Brown #21	Brown #30
Acetone (B3395972) Extract (%)	14 - 20	33 - 39	17 - 23	18 - 24	19 - 25	20 - 26	19 - 27	39 - 45
Free Sulfur (%)	≤ 1.5	≤ 1.5	≤ 1.5	≤ 1.0	≤ 1.5	≤ 1.0	≤ 1.5	≤ 1.5
Ash (%)	≤ 0.2	≤ 0.2	≤ 0.2	≤ 0.2	≤ 0.2	≤ 0.2	≤ 0.2	≤ 0.2
Specific Gravity (at 20°C)	1.05	1.02	1.05	1.04	1.05	1.04	1.05	1.04

Data sourced from Tenma Factice MFG. Co., Ltd. product information.

Table 2: Chemical Properties of White Factice

Property	White #1	White #2	White S
Acetone Extract (%)	2 - 5	2 - 5	4 - 7
Free Sulfur (%)	≤ 0.1	≤ 0.1	≤ 0.1
Ash (%)	9 - 11	18 - 20	≤ 1.0
Specific Gravity (at 20°C)	1.13	1.20	1.06

Data sourced from Tenma Factice MFG. Co., Ltd. product information.

Experimental Protocols for Key Chemical Properties

The determination of the chemical properties of factice is crucial for quality control and for predicting its behavior in rubber compounds. The standard test methods for these properties are outlined in ASTM D297 - Standard Test Methods for Rubber Products—Chemical Analysis.[6][7][8][9]

Determination of Acetone Extract (ASTM D297)

The acetone extract is a measure of the unbound organic materials in the factice, such as unreacted oils and plasticizers.[7]

Methodology:

• Sample Preparation: A known weight of the factice sample is finely ground or sheeted to a thin gauge to maximize surface area for extraction.

• Extraction: The prepared sample is placed in a porous thimble and extracted with acetone in a Soxhlet extraction apparatus. The extraction is typically carried out for a period of 16 hours.

• Solvent Evaporation: After extraction, the acetone, containing the dissolved extractables, is collected in a pre-weighed flask. The acetone is then evaporated off using a steam bath or a similar heating method.

• Drying and Weighing: The flask containing the dried extract is placed in an oven at a specified temperature (e.g., 70°C) until a constant weight is achieved.

• Calculation: The percentage of acetone extract is calculated as follows:

  • Acetone Extract (%) = [(Weight of flask with extract - Weight of empty flask) / Weight of original sample] x 100

Determination of Free Sulfur (ASTM D297)

Free sulfur refers to the elemental sulfur present in the factice that has not chemically reacted with the vegetable oil during vulcanization.

Methodology:

• Acetone Extraction: The free sulfur is first extracted from the factice sample using the acetone extraction procedure described above.

• Oxidation: The acetone extract is treated with a strong oxidizing agent, such as a mixture of nitric acid and bromine, to convert the elemental sulfur to sulfuric acid.

• Precipitation: The sulfuric acid is then precipitated as barium sulfate (B86663) by the addition of barium chloride solution.

• Filtration and Washing: The barium sulfate precipitate is filtered, washed thoroughly to remove any impurities, and collected.

• Ignition and Weighing: The collected precipitate is ignited in a muffle furnace to a constant weight.

• Calculation: The percentage of free sulfur is calculated from the weight of the barium sulfate precipitate using a gravimetric factor.

Determination of Ash Content (ASTM D297)

The ash content represents the amount of inorganic residue remaining after the organic matter has been incinerated.[6][9] This is particularly relevant for white factice, which contains inorganic stabilizers.

Methodology:

• Sample Weighing: A known weight of the factice sample is placed in a pre-weighed porcelain crucible.

• Ignition: The crucible containing the sample is placed in a muffle furnace and heated to a high temperature (e.g., 550°C) until all the organic material has been burned off.

• Cooling and Weighing: The crucible with the remaining ash is cooled in a desiccator to prevent moisture absorption and then weighed to a constant weight.

• Calculation: The percentage of ash is calculated as follows:

  • Ash (%) = (Weight of ash / Weight of original sample) x 100

Conclusion

The chemical properties of brown and white factice are fundamentally dictated by their respective manufacturing processes. Brown factice, produced by sulfur vulcanization at high temperatures, generally exhibits a higher acetone extract and free sulfur content. White factice, synthesized via a cold process with sulfur monochloride, typically has a lower acetone extract and negligible free sulfur, but its ash content can be significant due to the presence of stabilizers. A thorough understanding of these chemical characteristics, determined through standardized experimental protocols, is essential for researchers, scientists, and drug development professionals in selecting the appropriate grade of factice for their specific applications and for ensuring the quality and consistency of their products.

References

• 1. Factice - Wikipedia [en.wikipedia.org]
• 2. gangamani.in [gangamani.in]
• 3. gangamani.in [gangamani.in]
• 4. Factice – once a rubber substitute, now a functional additive based on renewable raw materials - News - News & Events - nordmann.global [nordmann.global]
• 5. Factice – Naka Enterprise [naka-enterprise.co.jp]
• 6. coirubber.com [coirubber.com]
• 7. labsinus.com [labsinus.com]
• 8. infinitalab.com [infinitalab.com]
• 9. smithers.com [smithers.com]

An In-depth Technical Guide to the Molecular Structure Analysis of Sulfur-Vulcanized Factice

For Researchers, Scientists, and Drug Development Professionals

Introduction to Sulfur-Vulcanized Factice

Sulfur-vulcanized factice, also known as brown factice, is a rubber-like material produced through the vulcanization of unsaturated vegetable or animal oils with sulfur.[1] Commonly used oils include rapeseed, castor, and soybean oil.[1] The vulcanization process creates a cross-linked network of triglyceride molecules, transforming the liquid oil into a solid, elastic substance.[1] Factice is widely used as a processing aid and property modifier in the rubber industry to improve the processing characteristics and ozone resistance of rubber compounds.[1] The molecular structure of factice, particularly the nature and density of the sulfur crosslinks, dictates its physical and chemical properties. A thorough understanding of this structure is therefore crucial for optimizing its performance in various applications.

This technical guide provides a comprehensive overview of the analytical techniques used for the molecular structure analysis of sulfur-vulcanized factice. It includes detailed experimental protocols for key analytical methods, quantitative data summaries, and visualizations of relevant processes and workflows.

Synthesis of Sulfur-Vulcanized Factice

The synthesis of sulfur-vulcanized factice involves the reaction of unsaturated oils with elemental sulfur at elevated temperatures. The degree of unsaturation in the oil and the concentration of sulfur are key factors that influence the reaction kinetics and the properties of the final product.

Experimental Protocol: Synthesis of Sulfur-Vulcanized Factice

The following protocol is a general procedure for the laboratory-scale synthesis of sulfur-vulcanized factice.

Materials:

• Unsaturated vegetable oil (e.g., rubber seed oil, rapeseed oil, linseed oil)

• Elemental sulfur powder

• Additives (optional, e.g., accelerators, activators)

• Reaction vessel with a stirrer and heating mantle

• Thermometer

Procedure:

• Pour a measured quantity of the vegetable oil into the reaction vessel.

• Begin heating the oil to the desired reaction temperature, typically between 140-170°C, under constant stirring.

• Once the target temperature is reached, gradually add the sulfur powder to the hot oil while maintaining vigorous stirring to ensure a homogeneous mixture.

• If applicable, introduce any additives at this stage.

• Continue heating and stirring the mixture. The viscosity of the mixture will gradually increase as the vulcanization reaction proceeds.

• Monitor the reaction progress by observing the changes in viscosity and the time taken to reach a gel-like state (gel time).

• Once the desired consistency is achieved, stop the heating and allow the product to cool to room temperature. The resulting solid material is the sulfur-vulcanized factice.

Molecular Structure Analysis Techniques

A combination of spectroscopic and analytical techniques is employed to elucidate the complex molecular structure of sulfur-vulcanized factice. These techniques provide information on the chemical functional groups, the nature of the sulfur crosslinks, the thermal stability, and the crosslink density.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for identifying the functional groups present in a material. In the context of sulfur-vulcanized factice, FTIR is used to monitor the changes in the chemical structure of the vegetable oil upon vulcanization.

Attenuated Total Reflectance (ATR) is a convenient sampling technique for analyzing solid samples without extensive preparation.

Apparatus:

• FTIR spectrometer equipped with a Universal Attenuated Total Reflectance (UATR) accessory (e.g., with a diamond/ZnSe crystal).

Procedure:

• Ensure the ATR crystal is clean before each measurement by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the empty ATR crystal.

• Place a small, representative sample of the sulfur-vulcanized factice onto the ATR crystal, ensuring good contact.

• Apply pressure using the instrument's pressure clamp to ensure intimate contact between the sample and the crystal.

• Acquire the FTIR spectrum of the sample, typically in the range of 4000 to 650 cm⁻¹, with a resolution of 4 cm⁻¹ and an accumulation of 32 scans.[2]

• Clean the ATR crystal after the measurement.

The FTIR spectrum of sulfur-vulcanized factice will exhibit characteristic absorption bands corresponding to the triglyceride structure and the modifications introduced by vulcanization. Key spectral features to analyze include:

• C-H stretching vibrations: Around 3007 cm⁻¹ (unsaturated C-H) and 2924/2854 cm⁻¹ (saturated C-H). A decrease in the intensity of the 3007 cm⁻¹ peak indicates the consumption of double bonds during vulcanization.[3]

• C=O stretching vibration: Around 1745 cm⁻¹, characteristic of the ester carbonyl group in triglycerides.[3]

• C=C stretching vibration: Around 1650 cm⁻¹. A decrease in the intensity of this peak also signifies the reaction of double bonds.

• C-S and S-S vibrations: These bonds have weak absorptions in the infrared and are often difficult to observe directly. Their presence is usually inferred from the changes in other spectral regions.

Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state ¹³C NMR spectroscopy provides detailed information about the carbon skeleton of the factice, including the changes in the chemical environment of carbon atoms upon crosslinking.

Apparatus:

• Solid-state NMR spectrometer with a magic-angle spinning (MAS) probe.

Sample Preparation:

• A small amount of the solid sulfur-vulcanized factice is packed into an NMR rotor (e.g., zirconia).

Instrumental Parameters (General):

• Technique: Cross-polarization magic-angle spinning (CP/MAS) is commonly used to enhance the signal of the less abundant ¹³C nuclei.

• Spinning Rate: Typically in the range of 5-15 kHz to average out anisotropic interactions.

• Contact Time: The duration of cross-polarization, typically around 1-2 ms, is optimized to maximize signal intensity.

• Recycle Delay: The time between successive scans, typically a few seconds, is set to allow for the relaxation of the proton spins.

• Decoupling: High-power proton decoupling is applied during signal acquisition to remove ¹H-¹³C dipolar couplings and obtain high-resolution spectra.

The ¹³C NMR spectrum of sulfur-vulcanized factice will show signals corresponding to the different carbon environments in the crosslinked triglyceride structure. Key chemical shift regions include:

• Carbonyl carbons: ~170-180 ppm.

• Olefinic carbons: ~120-135 ppm. The decrease in the intensity of these signals and the appearance of new signals in the aliphatic region indicate the formation of crosslinks at the double bonds.

• Glycerol backbone carbons: ~60-70 ppm.

• Aliphatic carbons of fatty acid chains: ~10-40 ppm. The formation of new signals in this region, particularly between 40-60 ppm, can be attributed to the formation of C-S bonds and the carbons adjacent to the crosslinks.[4]

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide information about the thermal stability, decomposition behavior, and phase transitions of the material.

Apparatus:

• Thermogravimetric analyzer (TGA)

• Differential Scanning Calorimeter (DSC)

Procedure (TGA):

• Weigh a small amount of the factice sample (typically 5-10 mg) into a TGA pan (e.g., alumina (B75360) or platinum).

• Place the pan in the TGA furnace.

• Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., from room temperature to 600°C).[5]

• Record the mass of the sample as a function of temperature.

Procedure (DSC):

• Weigh a small amount of the factice sample (typically 5-10 mg) into a DSC pan (e.g., aluminum).

• Seal the pan hermetically.

• Place the sample pan and an empty reference pan in the DSC cell.

• Heat or cool the sample at a controlled rate (e.g., 10 °C/min) over the desired temperature range.

• Record the heat flow to or from the sample as a function of temperature.

• TGA: The TGA thermogram shows the weight loss of the sample as a function of temperature. The onset of decomposition provides an indication of the thermal stability of the factice. The decomposition of sulfur-vulcanized vegetable oils may occur in multiple steps, corresponding to the breakdown of different parts of the crosslinked structure.[6]

• DSC: The DSC thermogram can reveal information about the glass transition temperature (Tg) of the factice, which is related to the degree of crosslinking. Exothermic peaks may be observed during heating if further curing or rearrangement of crosslinks occurs, while endothermic peaks would indicate melting or decomposition processes.

Determination of Crosslink Density

The crosslink density is a critical parameter that quantifies the number of crosslinks per unit volume of the material. The swelling method, based on the Flory-Rehner equation, is a common technique for its determination.

Materials:

• Sulfur-vulcanized factice sample of known weight and dimensions.

• A suitable solvent in which the uncrosslinked oil is soluble (e.g., toluene).

• Beaker or vial.

Procedure:

• Accurately weigh a small piece of the factice sample (initial dry weight, W_d).

• Immerse the sample in the solvent in a closed container to prevent solvent evaporation.

• Allow the sample to swell at a constant temperature until equilibrium is reached (i.e., the weight of the swollen sample no longer increases). This may take 24 to 72 hours.[7]

• Carefully remove the swollen sample from the solvent, quickly blot the surface to remove excess solvent, and immediately weigh it (swollen weight, W_s).

• Dry the swollen sample in a vacuum oven until a constant weight is achieved (final dry weight). This step is to account for any extractable, uncrosslinked material.

The volume fraction of the polymer in the swollen gel (Vr) is calculated, and then the crosslink density (ν) is determined using the Flory-Rehner equation:

ν = -[ln(1 - Vr) + Vr + χVr²] / [Vs(Vr¹ᐟ³ - Vr/2)]

where:

• χ is the Flory-Huggins polymer-solvent interaction parameter.

• Vs is the molar volume of the solvent.

A higher crosslink density will result in a lower degree of swelling.

Quantitative Data Summary

The following tables summarize some of the quantitative data available in the literature regarding the properties of sulfur-vulcanized factice.

Table 1: Effect of Sulfur Content on the Properties of Vulcanized Rubber Seed Oil

Sulfur Content (wt%)	Gel Time (minutes)	Acetone Extract (%)	Free Sulfur (%)	Ash Content (%)	Hardness (Shore A)
15	35	25.4	1.8	0.15	-
20	25	22.1	2.5	0.18	-
25	18	18.7	3.2	0.20	-
30	14	15.3	4.1	0.22	-

Data adapted from a study on vulcanized rubber seed oil.[1]

Table 2: Typical Composition of Sulfur-Vulcanized Factice Formulations

Component	Function	Typical Loading (phr*)
Vegetable Oil	Base Material	100
Sulfur	Vulcanizing Agent	5 - 30
Accelerators (e.g., thiazoles, thiurams)	Increase vulcanization rate	0.5 - 2.0
Activators (e.g., Zinc Oxide, Stearic Acid)	Enhance accelerator efficiency	1.0 - 5.0

*phr: parts per hundred rubber (in this case, parts per hundred oil)

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Synthesis workflow for sulfur-vulcanized factice.

References

• 1. aensiweb.net [aensiweb.net]
• 2. banglajol.info [banglajol.info]
• 3. Dataset of the effect of sulfur dosage in solid rubber compound and vulcanizate in rubberrized asphalt properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mahidol.elsevierpure.com [mahidol.elsevierpure.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]

An In-depth Technical Guide to the Synthesis and Characterization of Factice from Vegetable Oils

For Researchers, Scientists, and Drug Development Professionals

Introduction

Factice, a vulcanized vegetable oil, has been a valuable component in the rubber industry for over a century. Initially developed as a rubber substitute, it is now primarily utilized as a processing aid and property modifier.[1] The synthesis of factice involves the cross-linking of unsaturated fatty acid chains in vegetable oils with vulcanizing agents, resulting in a rubber-like material.[2][3] This guide provides a comprehensive overview of the synthesis and characterization of factice derived from various vegetable oils, offering detailed experimental protocols, quantitative data, and visualizations to aid researchers and professionals in the field.

The primary types of factice are categorized based on the vulcanizing agent used: brown factice is produced by heating vegetable oil with sulfur, while white factice is synthesized through a cold process using sulfur monochloride.[1][4] Sulfur-free factice can also be produced using peroxides or isocyanates as cross-linking agents.[1] The choice of vegetable oil, such as rapeseed, soybean, or castor oil, significantly influences the properties of the resulting factice.[2][3]

Synthesis of Factice from Vegetable Oils

The synthesis of factice involves the vulcanization of vegetable oils, a process that creates a cross-linked polymer network. The most common methods involve sulfur, sulfur monochloride, or peroxide-based vulcanization.

Brown Factice Synthesis from Rapeseed Oil (Sulfur Vulcanization)

Brown factice is typically produced by heating a vegetable oil with sulfur. The following protocol is a generalized procedure compiled from various sources.

Experimental Protocol:

• Preparation of Reactants:

  • Place 100 parts by weight of rapeseed oil into a reaction vessel equipped with a mechanical stirrer and a heating mantle.

  • Add 15-25 parts by weight of finely powdered sulfur to the oil.

  • Optionally, add 1-2 parts by weight of an accelerator (e.g., diphenylguanidine) to expedite the reaction.

• Reaction Process:

  • Begin stirring the mixture at a moderate speed to ensure uniform dispersion of the sulfur.

  • Gradually heat the mixture to 140-160°C.

  • Maintain this temperature for 2-4 hours, continuing to stir the mixture. The viscosity of the mixture will gradually increase as the vulcanization progresses.

  • The reaction is complete when the mixture solidifies into a spongy, rubber-like mass.

• Post-Processing:

  • Allow the reaction mixture to cool to room temperature.

  • The resulting solid factice can be ground into a powder for easier incorporation into rubber compounds.

Diagram 1: Synthesis of Brown Factice from Rapeseed Oil.

White Factice Synthesis from Castor Oil (Sulfur Monochloride Vulcanization)

White factice is produced through a cold vulcanization process using sulfur monochloride. This method avoids the darkening of the oil that occurs with heat.

Experimental Protocol:

• Preparation of Reactants:

  • In a well-ventilated fume hood, place 100 parts by weight of castor oil in a reaction vessel.

  • Add 5-10 parts by weight of a stabilizer, such as magnesium oxide, to neutralize acidic byproducts.[4]

  • Slowly and carefully add 15-25 parts by weight of sulfur monochloride (S₂Cl₂) to the oil mixture while stirring vigorously. The reaction is exothermic and should be controlled.[4]

• Reaction Process:

  • Continue stirring the mixture at room temperature. The reaction is typically complete within 1-2 hours.

  • The mixture will gradually thicken and solidify into a white, crumbly mass.

• Post-Processing:

  • The resulting white factice may contain residual acid. It can be washed with a dilute alkaline solution and then with water to neutralize and remove impurities.

  • Dry the washed factice at a low temperature (e.g., 40-50°C) to remove moisture.

  • The dried factice can be ground into a fine powder.

Diagram 2: Synthesis of White Factice from Castor Oil.

Sulfur-Free Factice Synthesis (Peroxide or Isocyanate Vulcanization)

For applications where the presence of sulfur is undesirable, sulfur-free factice can be synthesized using organic peroxides or isocyanates as cross-linking agents.

Experimental Protocol (Peroxide Vulcanization):

• Preparation of Reactants:

  • Place 100 parts by weight of a suitable vegetable oil (e.g., soybean oil) in a reaction vessel.

  • Add 2-5 parts by weight of an organic peroxide, such as dicumyl peroxide.

  • A co-agent, such as triallyl cyanurate (TAC), can be added to improve cross-linking efficiency.

• Reaction Process:

  • Heat the mixture to the decomposition temperature of the peroxide (typically 150-180°C).

  • Maintain the temperature and stir for 30-60 minutes until the vulcanization is complete.

• Post-Processing:

  • Cool the resulting factice and process it as described for brown factice.

Characterization of Factice

A variety of analytical techniques are employed to characterize the physical, chemical, and thermal properties of factice.

Physicochemical Properties

Key physicochemical properties of factice include acetone (B3395972) extract, free sulfur content, and ash content. These parameters are crucial for quality control and for predicting the performance of the factice in rubber compounds.

Table 1: Physicochemical Properties of Different Factice Types

Property	Brown Factice (Rapeseed Oil)	White Factice (Castor Oil)	Sulfur-Free Factice (Soybean Oil)	Test Method
Acetone Extract (%)	10 - 25	15 - 30	5 - 15	Soxhlet Extraction
Free Sulfur (%)	1 - 5	< 0.5	N/A	Chemical Titration
Ash Content (%)	< 1	< 2 (due to stabilizer)	< 0.5	ASTM D5667
Specific Gravity	1.02 - 1.05	1.03 - 1.06	0.98 - 1.02	Pycnometer

Spectroscopic Characterization

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for monitoring the vulcanization process by observing changes in the chemical functional groups of the vegetable oil.

Experimental Protocol:

• Sample Preparation: A small amount of the factice sample is placed directly on the ATR crystal of the FTIR spectrometer.

• Data Acquisition: Spectra are typically recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Interpretation: The disappearance or reduction in the intensity of peaks associated with C=C double bonds (around 3010 cm⁻¹ and 1654 cm⁻¹) and the appearance of new peaks related to C-S or S-S bonds can confirm the cross-linking reaction.

Raman Spectroscopy

Raman spectroscopy is particularly useful for analyzing the sulfur cross-links in factice.

Experimental Protocol:

• Sample Preparation: A small sample of the factice is placed on a microscope slide.

• Data Acquisition: A Raman spectrometer with a laser excitation source (e.g., 785 nm) is used to acquire the spectrum.

• Interpretation: The Raman spectra of sulfur-vulcanized factice will show characteristic peaks for S-S bonds (typically in the 400-500 cm⁻¹ region) and C-S bonds (around 600-700 cm⁻¹). The relative intensities of these peaks can provide information about the length and type of sulfur cross-links.

Diagram 3: Workflow for the Characterization of Factice.

Thermal Analysis

Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of factice by measuring its weight loss as a function of temperature.

Experimental Protocol:

• Sample Preparation: A small, accurately weighed sample (5-10 mg) of factice is placed in a TGA pan.

• Data Acquisition: The sample is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen or air) from room temperature to around 600°C.

• Interpretation: The TGA thermogram shows the decomposition temperature and the amount of residue at high temperatures. Brown factice generally exhibits lower thermal stability compared to sulfur-free factice.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the thermal transitions of factice, such as the glass transition temperature (Tg).

Experimental Protocol:

• Sample Preparation: A small sample (5-10 mg) of factice is hermetically sealed in a DSC pan.

• Data Acquisition: The sample is subjected to a controlled heating and cooling cycle, and the heat flow is measured.

• Interpretation: The DSC curve reveals the Tg, which is an important parameter for understanding the rubbery or glassy state of the material at different temperatures.

Quantitative Data on Factice Properties

The properties of factice are highly dependent on the type of vegetable oil and the vulcanization method used. The following table summarizes some of the available quantitative data.

Table 2: Comparative Properties of Factice from Different Vegetable Oils

Property	Rapeseed Oil (Brown Factice)	Soybean Oil (Brown Factice)	Castor Oil (White Factice)
Hardness (Shore A)	30 - 50	20 - 40	40 - 60
Tensile Strength (MPa)	0.5 - 1.5	0.3 - 1.0	1.0 - 2.0
Elongation at Break (%)	100 - 200	150 - 250	50 - 150
Decomposition Temp. (°C)	~220 - 280	~200 - 260	~240 - 300

Note: The data in this table is compiled from various sources and represents typical ranges. Actual values may vary depending on the specific synthesis conditions.

Logical Relationships

The properties of factice are logically linked to the characteristics of the starting vegetable oil and the synthesis process.

Diagram 4: Logical Relationships Influencing Factice Properties.

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of factice from vegetable oils. The experimental protocols, quantitative data, and visualizations presented herein offer a valuable resource for researchers and professionals working in rubber technology, polymer science, and related fields. The versatility of factice, derived from renewable resources, continues to make it a material of significant interest. Further research into novel vegetable oil sources and advanced vulcanization techniques will undoubtedly expand the applications and enhance the performance of this remarkable material.

References

• 1. Factice – Naka Enterprise [naka-enterprise.co.jp]
• 2. Factice - Wikipedia [en.wikipedia.org]
• 3. gangamani.in [gangamani.in]
• 4. US1869557A - Rubber substitute - Google Patents [patents.google.com]

The Influence of Fatty Acid Chain Length on Factice Hardness: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the critical relationship between the chain length of fatty acids and the resultant hardness of factice, a vulcanized vegetable oil used as a processing aid and property modifier in the rubber and pharmaceutical industries. Understanding this correlation is paramount for formulating factice with specific mechanical properties tailored for diverse applications, from drug delivery systems to specialized rubber compounding.

Core Principle: Longer Chains, Harder Factice

The fundamental principle governing the hardness of factice is directly linked to the molecular structure of the constituent fatty acids. Longer fatty acid chains provide more sites for cross-linking during the vulcanization process, leading to a more rigid and harder material.[1][2][3][4] This is because longer chains allow for a greater number of intermolecular entanglements and cross-links per unit volume, resulting in a denser and more robust polymer network.

Oils rich in long-chain fatty acids, such as rapeseed oil and meadowfoam oil, are known to produce a harder and more desirable factice compared to oils like soybean oil, which contain a higher proportion of shorter-chain fatty acids.[1][2][3][4]

Quantitative Analysis of Fatty Acid Chain Length and Factice Hardness

While the qualitative relationship is well-established, specific quantitative data correlating fatty acid chain length with factice hardness is less commonly published. The following table summarizes the expected trend based on the principle of increased cross-linking density with longer chains. The hardness values are illustrative and would need to be determined experimentally for specific formulations.

Predominant Fatty Acid	Carbon Chain Length	Expected Factice Hardness (Shore A)
Oleic Acid	C18	Moderate
Eicosenoic Acid	C20	Moderately High
Erucic Acid	C22	High

Experimental Protocols

To quantitatively assess the effect of fatty acid chain length on factice hardness, a systematic experimental approach is required. This involves the synthesis of factice from oils with known fatty acid compositions and the subsequent measurement of their hardness.

Synthesis of Sulfur-Cross-linked Factice

This protocol describes the laboratory-scale synthesis of brown factice using sulfur vulcanization.

Materials:

• Vegetable oil with a known, predominant fatty acid composition (e.g., high-oleic sunflower oil, high-erucic acid rapeseed oil)

• Sulfur powder (Flowers of Sulfur)

• Heating mantle with a stirrer

• Reaction vessel with a condenser and thermometer

• Inert gas supply (e.g., Nitrogen)

Procedure:

• Place a known quantity of the selected vegetable oil into the reaction vessel.

• Begin stirring the oil and gently heat it to approximately 120°C under a gentle stream of inert gas to remove any dissolved moisture.

• Gradually add the desired amount of sulfur powder to the heated oil while maintaining continuous stirring. The amount of sulfur will influence the degree of cross-linking and final hardness. A typical starting point is 15-25% sulfur by weight of the oil.

• Slowly increase the temperature to the reaction temperature, typically between 160°C and 180°C. The exact temperature and reaction time will need to be optimized depending on the fatty acid composition and the desired properties of the factice.

• Maintain the reaction at this temperature with constant stirring for a period of 2 to 6 hours. The viscosity of the mixture will gradually increase as vulcanization proceeds.

• Monitor the reaction progress by observing the change in viscosity. The reaction is considered complete when the mixture becomes a cohesive, rubbery mass.

• Once the reaction is complete, cool the mixture to room temperature. The resulting product is the synthesized factice.

• The factice can then be milled or sheeted for further processing and testing.

Measurement of Factice Hardness (ASTM D2240)

The hardness of the synthesized factice is measured using a Shore A durometer, following the ASTM D2240 standard test method.

Apparatus:

• Shore A Durometer

• Flat, smooth, and rigid surface for supporting the factice sample

• Factice samples with a minimum thickness of 6 mm (multiple layers can be stacked if necessary)

Procedure:

• Ensure the factice sample has been conditioned at a standard temperature (23 ± 2°C) and relative humidity (50 ± 5%) for at least 24 hours prior to testing.

• Place the factice sample on the hard, flat surface.

• Hold the durometer in a vertical position with the indenter at least 12 mm away from any edge of the sample.

• Apply firm pressure to the durometer, ensuring the presser foot is in full contact with the sample surface.

• Read the hardness value on the durometer dial within one second of the presser foot making firm contact with the sample.

• Take at least five measurements at different positions on the sample, ensuring a minimum distance of 6 mm between each indentation point.

• Calculate the average of the readings to obtain the Shore A hardness of the factice.

Logical Relationship Diagram

The following diagram illustrates the logical workflow from the selection of fatty acid source to the final characterization of factice hardness.

Caption: Logical workflow for determining the effect of fatty acid chain length on factice hardness.

Conclusion

The chain length of fatty acids is a primary determinant of factice hardness. By selecting oils rich in longer-chain fatty acids and controlling the vulcanization process, it is possible to produce factice with a range of hardness values suitable for specific industrial and pharmaceutical applications. The experimental protocols outlined in this guide provide a framework for the systematic investigation and quantification of this important structure-property relationship. This knowledge enables the rational design and development of novel factice materials with tailored mechanical properties.

References

• 1. Factice - Wikipedia [en.wikipedia.org]
• 2. swastikgroup.info [swastikgroup.info]
• 3. gangamani.in [gangamani.in]
• 4. gangamani.in [gangamani.in]

A Deep Dive into Factice: A Comparative Analysis of Rapeseed Oil and Castor Oil Derivatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Factice, a vulcanized vegetable oil, has been a key ingredient in the rubber industry for over a century, serving as a processing aid and property modifier. While traditionally derived from various vegetable oils, this guide focuses on a technical comparison of factice produced from two prominent sources: rapeseed oil and castor oil. This document will delve into the production, chemical properties, and analytical characterization of these two types of factice, providing a comprehensive resource for professionals in research and development.

Introduction to Factice from Rapeseed and Castor Oil

Factice is broadly categorized into two main types based on the vulcanizing agent used: brown factice, produced using sulfur, and white factice, created with sulfur monochloride.[1][2] The choice of vegetable oil significantly influences the final properties of the factice.[1]

Rapeseed oil , rich in unsaturated fatty acids like oleic and linoleic acid, is a common raw material for producing brown and yellow factice.[3][4] Yellow factice, in particular, is valued for its light color, making it suitable for use in non-black rubber compounds.

Castor oil , unique for its high content of ricinoleic acid, a hydroxyl-containing fatty acid, is primarily used to produce specialty factices, including oil-resistant and white factice.[1][5] The presence of the hydroxyl group offers different reaction pathways and results in a factice with distinct properties compared to those derived from other vegetable oils.[6]

Comparative Physicochemical Properties

The functional properties of factice are dictated by its chemical composition and physical characteristics. The following table summarizes the key quantitative properties of brown factice derived from rapeseed oil and white factice from castor oil.

Property	Rapeseed Oil Factice (Brown)	Castor Oil Factice (White)	Test Method
Appearance	Yellow to brown powder/lumps	Creamy white powder	Visual
Acetone (B3395972) Extract (%)	15 - 30	5 - 15	ASTM D297[7][8]
Free Sulfur (%)	1 - 5	< 0.5	ASTM D297[7][9]
Specific Gravity	~1.03 - 1.05	~1.10 - 1.20	ASTM D792[10]
Ash Content (%)	< 1	10 - 25 (due to stabilizers)	ASTM D297[8]

Note: The values presented are typical ranges and can vary depending on the specific manufacturing process and grade of the factice.

Experimental Protocols

This section provides detailed methodologies for the laboratory-scale synthesis and characterization of brown factice from rapeseed oil and white factice from castor oil.

Synthesis of Brown Factice from Rapeseed Oil

This protocol describes the synthesis of brown factice through the sulfur vulcanization of rapeseed oil.

Materials:

• Refined rapeseed oil

• Sulfur powder

• Heating mantle with a stirrer

• Reaction vessel (three-necked flask)

• Thermometer

• Condenser

Procedure:

• Place 100 parts by weight of refined rapeseed oil into the reaction vessel.

• Begin stirring and gradually heat the oil to 140-160°C.

• Slowly add 15-25 parts by weight of sulfur powder to the heated oil while maintaining vigorous stirring to ensure uniform dispersion.

• Continue heating and stirring the mixture at 160-180°C for 2-4 hours. The viscosity of the mixture will gradually increase.

• The reaction is complete when the mixture solidifies into a spongy, elastic mass.

• Allow the product to cool to room temperature.

• The resulting brown factice can be ground into a powder for easier incorporation into rubber compounds.

Synthesis of White Factice from Castor Oil

This protocol details the preparation of white factice by reacting castor oil with sulfur monochloride. Caution: This reaction should be performed in a well-ventilated fume hood due to the corrosive and toxic nature of sulfur monochloride and the evolution of hydrogen chloride gas.

Materials:

• Refined castor oil

• Sulfur monochloride (S₂Cl₂)

• Magnesium oxide or calcium carbonate (stabilizer)[11]

• Inert solvent (e.g., petroleum ether) - optional

• Reaction vessel (three-necked flask) with a dropping funnel and a gas outlet

• Stirrer

• Cooling bath

Procedure:

• Place 100 parts by weight of refined castor oil and 5-10 parts by weight of a stabilizer (magnesium oxide or calcium carbonate) into the reaction vessel.[12]

• If using a solvent, add a sufficient amount to create a manageable slurry.

• Begin stirring and cool the mixture to 10-15°C using a cooling bath.

• Slowly add 15-25 parts by weight of sulfur monochloride from the dropping funnel over a period of 1-2 hours, while maintaining the temperature below 30°C.[12] The reaction is exothermic.

• After the addition is complete, continue stirring for another 2-4 hours at room temperature to ensure the reaction goes to completion.

• The mixture will solidify into a crumbly, white mass.

• The product should be left in the fume hood for a period to allow any unreacted sulfur monochloride and hydrogen chloride gas to dissipate.

• The resulting white factice can then be ground into a fine powder.

Characterization of Factice

The following are standardized methods for determining the key properties of the synthesized factice.

The acetone extract is a measure of the unvulcanized or partially vulcanized oil and other soluble components in the factice.[7]

Procedure:

• Accurately weigh approximately 2 g of the ground factice sample.

• Place the sample in a thimble and perform a Soxhlet extraction with acetone for 8 hours.

• After extraction, evaporate the acetone from the collection flask in a water bath.

• Dry the flask and its contents in an oven at 100°C to a constant weight.

• The percentage of acetone extract is calculated as: ((Weight of flask with extract - Weight of empty flask) / Weight of sample) * 100

This method determines the amount of unreacted sulfur present in the factice.[7]

Procedure:

• The residue from the acetone extraction is used for this determination.

• The free sulfur is determined by a chemical titration method as outlined in the ASTM D297 standard, which typically involves oxidation of the sulfur to sulfate (B86663) and subsequent titration.

The specific gravity is a measure of the density of the factice.[10]

Procedure:

• Accurately weigh a clean, dry pycnometer (Wp).

• Add a known weight of the ground factice sample to the pycnometer and weigh again (Wps).

• Fill the pycnometer with a liquid of known density (e.g., water or ethanol) in which the factice is insoluble, ensuring all air bubbles are removed. Weigh the filled pycnometer (Wpsl).

• Empty and clean the pycnometer, then fill it with the same liquid and weigh (Wpl).

• The specific gravity is calculated using the following formula: Specific Gravity = ((Wps - Wp) * Density of liquid) / ((Wpl - Wp) - (Wpsl - Wps))

Chemical Pathways and Mechanisms

The vulcanization of vegetable oils to produce factice involves complex chemical reactions that result in a cross-linked, three-dimensional network.

Sulfur Vulcanization of Rapeseed Oil (Brown Factice)

The vulcanization of rapeseed oil with sulfur primarily involves the reaction of sulfur with the double bonds of the unsaturated fatty acid chains (oleic and linoleic acid).[13][14] The reaction is thought to proceed through a free-radical mechanism, initiated by the thermal decomposition of the S₈ sulfur ring into sulfur radicals. These radicals then attack the allylic positions of the fatty acid chains, leading to the formation of cross-links.

Caption: Sulfur Vulcanization of Rapeseed Oil.

Sulfur Monochloride Vulcanization of Castor Oil (White Factice)

The reaction of castor oil with sulfur monochloride (S₂Cl₂) to form white factice is a more complex process due to the presence of the hydroxyl group on the ricinoleic acid chain. The reaction is believed to proceed via an electrophilic addition of S₂Cl₂ to the double bonds of the fatty acid chains. Additionally, the hydroxyl groups can also react with sulfur monochloride, leading to further cross-linking and the formation of a more complex network.[12]

Caption: Vulcanization of Castor Oil with S₂Cl₂.

Experimental and Workflow Diagrams

The following diagrams illustrate the logical flow of the synthesis and characterization processes described in this guide.

Caption: General Experimental Workflow.

Conclusion

The choice between rapeseed oil and castor oil for factice production depends on the desired properties of the final rubber product. Rapeseed oil provides a cost-effective route to producing general-purpose brown and light-colored factices. In contrast, castor oil, with its unique chemical structure, allows for the synthesis of specialty factices with enhanced properties such as oil resistance. The detailed experimental protocols and characterization methods provided in this guide offer a solid foundation for researchers and professionals to explore and develop novel factice materials tailored for specific applications in the rubber and polymer industries. Further research into the precise structure-property relationships will continue to drive innovation in this field.

References

• 1. Factice - Wikipedia [en.wikipedia.org]
• 2. Factice – Naka Enterprise [naka-enterprise.co.jp]
• 3. gcirc.org [gcirc.org]
• 4. mdpi.com [mdpi.com]
• 5. gangamani.in [gangamani.in]
• 6. Ricinoleic acid - Wikipedia [en.wikipedia.org]
• 7. labsinus.com [labsinus.com]
• 8. matestlabs.com [matestlabs.com]
• 9. ardl.com [ardl.com]
• 10. Density and Specific Gravity ASTM D792, ISO 1183 [intertek.com]
• 11. Sulfur chloride factice│TENMA FACTICE MFG.CO.,LTD. [tenmasub.co.jp]
• 12. US1869557A - Rubber substitute - Google Patents [patents.google.com]
• 13. Crosslinking via sulfur vulcanization of natural rubber and cellulose nanofibers incorporating unsaturated fatty acids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. mdpi.com [mdpi.com]

The Role of Factice as a Processing Aid in Rubber Compounding: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Factice

Factice is produced through the vulcanization of unsaturated vegetable or animal oils, such as rapeseed, castor, and soybean oil, with sulfur or sulfur-containing compounds.[3][4][5] This process transforms the liquid oils into a solid, rubber-like material that can be easily incorporated into rubber compounds. The two primary classes of factice are brown factice, which is produced by reacting the oil with sulfur at high temperatures, and white factice, which is made using sulfur monochloride in a cold process.[2][6] Variations also include yellow factice, which is a lighter-colored version of brown factice, and peroxide-cured factice, which is sulfur- and chlorine-free.[7]

Types of Factice and Their Characteristics

The choice of factice depends on the polymer type, the desired final properties, and the color of the end product.

Factice Type	Curing Agent	Key Characteristics	Primary Applications	Typical Dosage (phr)
Brown Factice	Sulfur	Dark in color, good processing aid, improves aging.[6]	General-purpose for dark-colored rubber compounds, extrusions, and moldings.[6][10]	5 - 30[3][4][5]
White Factice	Sulfur Monochloride	Creamy white powder, improves extrusion and calendering.[5]	Light-colored and transparent rubber goods, erasers.[5][6]	Up to 400 in erasers.[3][11]
Yellow Factice	Sulfur	Light yellow in color, excellent dispersion.[6]	Light-colored compounds where the dark color of brown factice is not suitable.[7]	10 - 40
Peroxide Factice	Peroxides	Sulfur- and chlorine-free, excellent for high-temperature vulcanization.[7]	Used in peroxide-cured elastomers like NBR, CR, CSM, and EPDM.[6]	5 - 20
Castor Oil Factice	-	Oil-resistant.[3][4][5]	Used in compounds requiring oil and solvent resistance, such as NBR and CR.[12]	10 - 30

Impact of Factice on Rubber Processing and Properties

The incorporation of factice into rubber formulations imparts a range of benefits during processing and influences the final physical properties of the vulcanizate.

Processing Benefits

• Improved Mixing and Dispersion: Factice aids in the dispersion of fillers and other compounding ingredients, leading to a more homogeneous mix and reduced mixing time and energy consumption.[8][9][13]

• Reduced Viscosity and Heat Buildup: It lowers the compound viscosity, which reduces internal friction during mixing and processing, thereby lowering the processing temperature and reducing the risk of scorch (premature vulcanization).[9][13]

• Enhanced Dimensional Stability: As a non-thermoplastic aid, factice helps to control the shrinkage and nerve of rubber mixes, leading to improved dimensional stability of extruded and calendered profiles.[6][8][14] This reduces die swell and calender shrinkage.[13][14]

• Improved Mold Flow and Release: The lubricating effect of factice improves mold flow, leading to better mold filling and easier release of the finished product.[6]

• Absorption of Liquid Plasticizers: Factice has a high capacity to absorb liquid plasticizers and oils, preventing them from bleeding to the surface of the uncured or cured rubber.[6][10][13][14]

Effects on Physical Properties

• Hardness: The addition of factice generally leads to a reduction in the hardness of the rubber compound.[12]

• Tensile Strength and Elongation: The effect on tensile strength and elongation can vary depending on the type and amount of factice used, as well as the base polymer.

• Surface Finish: Factice imparts a smooth, velvety surface finish to rubber products.[10][13]

• Ozone and Aging Resistance: It can improve the resistance of rubber to ozone and aging.[3][6][13]

• Oil and Solvent Resistance: Certain types of factice, particularly those derived from castor oil, can enhance the oil and solvent resistance of the rubber compound.[3][6][13][14]

Experimental Evaluation of Factice in Rubber Compounds

To quantify the effects of factice, a series of standardized tests are employed.

Sample Preparation

A typical experimental protocol for evaluating factice involves the preparation of a base rubber compound and several variations containing different types and dosages of factice. The mixing is typically performed on a two-roll mill or in an internal mixer. The mixing cycle should be consistent across all batches to ensure comparability.

Key Experimental Protocols

Property	ASTM Standard	Methodology
Curing Characteristics	ASTM D2084	An Oscillating Disc Rheometer (ODR) or Moving Die Rheometer (MDR) is used to determine the torque-time curve of the rubber compound during vulcanization. This provides data on minimum torque (related to viscosity), maximum torque (related to crosslink density), scorch time (ts1 or ts2), and optimum cure time (t90).
Mooney Viscosity and Scorch	ASTM D1646	A Mooney viscometer is used to measure the viscosity and pre-vulcanization characteristics of the uncured rubber compound. The test provides the Mooney viscosity (ML 1+4) and the Mooney scorch time.[15]
Tensile Properties	ASTM D412	Dumbbell-shaped specimens are die-cut from vulcanized sheets and tested on a tensile testing machine to determine tensile strength, elongation at break, and modulus.[15]
Hardness	ASTM D2240	The indentation hardness of the vulcanized rubber is measured using a durometer, typically on the Shore A scale.[15]
Compression Set	ASTM D395	This test measures the ability of a rubber compound to retain its elastic properties after prolonged compressive stress. Cylindrical specimens are compressed to a specified deflection and held at a specific temperature for a set time. The percentage of permanent set is then calculated.[15]
Specific Gravity	ASTM D297	The density of the rubber compound is determined.
Fluid Immersion	ASTM D471	The resistance of the vulcanized rubber to swelling in various liquids (oils, solvents) is evaluated by measuring the change in volume, weight, and physical properties after immersion.[15]

Visualizing the Role of Factice

Rubber Compounding Workflow

The following diagram illustrates a typical workflow for rubber compounding, highlighting the stage at which factice is incorporated.

Caption: A typical rubber compounding workflow incorporating factice.

Logical Relationship of Factice's Effects

This diagram illustrates the cause-and-effect relationships of incorporating factice into a rubber compound.

Caption: Cause-and-effect of factice on rubber processing and properties.

Conclusion

Factice remains a valuable and versatile additive in the rubber industry. Its ability to act as a processing aid that simultaneously imparts beneficial properties to the final product makes it a unique compounding ingredient. By improving dispersion, controlling viscosity, and enhancing dimensional stability, factice contributes to more efficient and consistent rubber manufacturing processes. Furthermore, its derivation from renewable vegetable oils positions it as a more sustainable option compared to some petroleum-based processing aids.[9][11] For researchers and compounders, a thorough understanding of the different types of factice and their specific effects is crucial for optimizing rubber formulations for a wide range of applications.

References

• 1. [PDF] Function of factice ( rubber substitute ) in rubber compounds | Semantic Scholar [semanticscholar.org]
• 2. rct [rct.kglmeridian.com]
• 3. Factice - Wikipedia [en.wikipedia.org]
• 4. gangamani.in [gangamani.in]
• 5. gangamani.in [gangamani.in]
• 6. Factice – Naka Enterprise [naka-enterprise.co.jp]
• 7. rbhltd.com [rbhltd.com]
• 8. anchorchemicals.co.za [anchorchemicals.co.za]
• 9. Factice – once a rubber substitute, now a functional additive based on renewable raw materials - News - News & Events - nordmann.global [nordmann.global]
• 10. agilityminerals.co.uk [agilityminerals.co.uk]
• 11. dkt2024.de [dkt2024.de]
• 12. Factice [dog-chemie.de]
• 13. Gee Cee Chemicals suppliers and exporters of a wide variety of Brown Factice, Nitrex Factice, Softex Factice, White Factice, Softice Factice, Sona Factice and Turkey Red Oil [gccfactice.com]
• 14. WHAT'S FACTICE?│TENMA FACTICE MFG.CO.,LTD. [tenmasub.co.jp]
• 15. rainbowmastermixing.com [rainbowmastermixing.com]

Protocols & Analytical Methods

Application Notes and Protocols for Incorporating Factice into Natural Rubber Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the incorporation of factice into natural rubber (NR) formulations. Factice, a vulcanized vegetable oil, serves as a versatile processing aid and property modifier in the rubber industry.[1][2][3] This document outlines the types of factice, their effects on natural rubber properties, and detailed protocols for their inclusion in rubber compounds.

Introduction to Factice in Natural Rubber Compounding

Factice is produced by vulcanizing unsaturated vegetable or animal oils with sulfur (resulting in brown factice) or sulfur monochloride (resulting in white factice).[1][2] Key vegetable oils used in factice production include rapeseed, castor, and soybean oil.[1][3] Historically used as a rubber substitute, factice is now primarily employed as a functional additive to enhance the properties and processability of rubber compounds.[4][5]

Incorporating factice into natural rubber formulations can offer several advantages:

• Improved Processing: Factice aids in the dispersion of fillers, reduces mixing energy, and lowers processing temperatures, which can prevent scorching.[4][6] It also improves extrusion rates and reduces die swell.[7]

• Enhanced Dimensional Stability: It helps to control the shrinkage of rubber compounds, leading to better dimensional accuracy in finished products.[6][8]

• Improved Physical Properties: Factice can enhance the surface finish of molded articles, providing a smooth, velvety feel.[7][9] It can also improve ozone and sunlight resistance.[7]

• Plasticizer Absorption: It has a high capacity to absorb liquid plasticizers, preventing them from bleeding to the surface of the rubber product.[6][7]

The selection of factice type—brown, white, or amber—depends on the desired color of the final product and specific processing requirements.[9] Brown factice is suitable for dark-colored compounds, while white and amber grades are used where color control is critical.[9][10]

Experimental Protocols

The incorporation of factice into natural rubber can be achieved using standard rubber mixing equipment such as a two-roll mill or an internal mixer (e.g., Banbury mixer). The following protocols provide a general guideline for laboratory-scale compounding.

Materials and Equipment

• Natural Rubber (NR) sheets

• Factice (Brown or White)

• Standard compounding ingredients:

  • Activators (e.g., Zinc Oxide, Stearic Acid)

  • Accelerators (e.g., MBTS, TMTD)

  • Vulcanizing Agent (Sulfur)

  • Fillers (e.g., Carbon Black, Silica) - Optional

  • Antioxidants/Antiozonants - Optional

• Two-roll mill or internal mixer

• Weighing balance

• Molding press for vulcanization

• Testing equipment for mechanical properties (e.g., tensile tester, durometer)

Two-Roll Mill Mixing Protocol

This protocol is suitable for preparing small batches of rubber compounds in a laboratory setting.

Workflow for Two-Roll Mill Mixing

Caption: Workflow for incorporating factice into natural rubber using a two-roll mill.

Procedure:

• Mastication of Natural Rubber:

  • Set the nip of the two-roll mill to a small gap (e.g., 1-2 mm).

  • Pass the natural rubber sheets through the mill several times until a soft, continuous band is formed on one of the rolls. This process breaks down the molecular chains of the rubber, making it more receptive to the compounding ingredients.

• Incorporation of Activators:

  • Widen the nip slightly.

  • Add pre-weighed amounts of zinc oxide and stearic acid to the rubber band on the mill.

  • Perform several cuts and folds to ensure uniform dispersion of the activators.

• Addition of Factice:

  • Add the desired amount of factice to the rubber compound.

  • Continue the mixing process with cutting and folding until the factice is fully incorporated and no lumps are visible.

• Addition of Fillers and Other Ingredients (if applicable):

  • If using fillers like carbon black or silica, add them gradually to the compound.

  • Incorporate any other additives such as antioxidants or processing oils at this stage.

• Incorporation of Curatives:

  • Reduce the temperature of the mill rolls if necessary to prevent premature vulcanization (scorching).

  • Add the sulfur and accelerators to the compound.

  • Mix until these ingredients are homogeneously dispersed. The mixing time at this stage should be kept to a minimum.

• Sheeting Out:

  • Once mixing is complete, cut the compound from the mill in the form of a sheet of desired thickness.

  • Allow the compounded rubber to cool and rest for at least 24 hours before vulcanization.

Internal Mixer (Banbury) Protocol

This protocol is more suitable for larger batches and offers better control over mixing parameters.

Workflow for Internal Mixer

Caption: Two-stage mixing process for incorporating factice using an internal mixer.

Procedure:

• First Stage (Masterbatch Preparation):

  • Set the internal mixer to the appropriate temperature and rotor speed.

  • Charge the natural rubber into the mixing chamber.

  • Once the rubber is masticated, add the factice, activators (zinc oxide, stearic acid), and any fillers.

  • Mix for a predetermined time until a homogeneous masterbatch is achieved.

  • Discharge the masterbatch and cool it down.

• Second Stage (Final Mixing):

  • Re-charge the cooled masterbatch into the internal mixer.

  • Add the vulcanizing agents (sulfur) and accelerators.

  • Mix for a shorter period at a lower temperature to avoid scorching.

  • Discharge the final compound onto a two-roll mill for sheeting and cooling.

Vulcanization and Testing

• Vulcanization: The compounded rubber sheets are cut to the desired dimensions and placed in a mold. The mold is then placed in a hydraulic press at a specific temperature (e.g., 150-170°C) and pressure for a predetermined curing time to achieve optimal cross-linking.

• Testing: After vulcanization, the rubber samples are allowed to mature for 24 hours before testing. Standard ASTM or ISO test methods should be used to evaluate the mechanical properties.

Data Presentation: Effects of Factice on Natural Rubber Properties

The incorporation of factice generally acts as a processing aid and can modify the physical properties of the final vulcanizate. The following tables illustrate the expected qualitative effects and provide a template for presenting quantitative data.

Table 1: Qualitative Effects of Factice in Natural Rubber Formulations

Property	General Effect of Factice Addition
Processing
Mixing Time	Decreases
Energy Consumption	Decreases
Compound Viscosity	Decreases
Extrusion Rate	Increases
Die Swell	Decreases
Physical Properties
Hardness	Generally decreases or can be maintained with formulation adjustments
Tensile Strength	May slightly decrease
Elongation at Break	May slightly increase or decrease depending on the type and amount of factice
Compression Set	May show slight changes depending on the factice type
Dimensional Stability	Increases
Surface Finish	Improves (smoother, less tacky)

Table 2: Hypothetical Quantitative Data on the Effect of Brown Factice Loading on the Mechanical Properties of a Natural Rubber Compound

Property	Unit	Control (0 phr Factice)	10 phr Brown Factice	20 phr Brown Factice	30 phr Brown Factice
Hardness	Shore A	60	58	55	52
Tensile Strength	MPa	25	23	21	19
Elongation at Break	%	600	620	640	650
100% Modulus	MPa	1.5	1.3	1.1	0.9
Compression Set (70°C, 22h)	%	25	27	30	33

Note: The data in Table 2 is illustrative and the actual values will depend on the specific formulation, type of factice, and processing conditions.

Logical Relationships in Factice Compounding

The decision-making process for incorporating factice into a natural rubber formulation involves considering the desired outcomes and the properties of the available factice types.

Decision Tree for Factice Selection

Caption: Decision-making guide for selecting the appropriate type of factice.

Conclusion

The incorporation of factice into natural rubber formulations provides a versatile tool for rubber compounders to improve processing efficiency and modify the physical properties of the final product. By selecting the appropriate type and loading of factice and following standardized mixing and testing protocols, researchers and professionals can optimize their natural rubber compounds for a wide range of applications.

References

• 1. Factice - Wikipedia [en.wikipedia.org]
• 2. swastikgroup.info [swastikgroup.info]
• 3. gangamani.in [gangamani.in]
• 4. Factice – once a rubber substitute, now a functional additive based on renewable raw materials - News - News & Events - nordmann.global [nordmann.global]
• 5. dkt2024.de [dkt2024.de]
• 6. anchorchemicals.co.za [anchorchemicals.co.za]
• 7. Gee Cee Chemicals suppliers and exporters of a wide variety of Brown Factice, Nitrex Factice, Softex Factice, White Factice, Softice Factice, Sona Factice and Turkey Red Oil [gccfactice.com]
• 8. rbhltd.com [rbhltd.com]
• 9. agilityminerals.co.uk [agilityminerals.co.uk]
• 10. Rubber :: Factice :: Rubber Substitute :: Vulcanized Vegtable Oil :: Brown Factice :: Winahead Trading Corporation [winahead.com]

Application Note: Utilizing Factice to Mitigate Die Swell in Rubber Extrusion

For Researchers, Scientists, and Drug Development Professionals

Introduction

Die swell, the phenomenon where an extrudate's diameter increases upon exiting a die, is a critical challenge in the rubber extrusion process, impacting dimensional accuracy and the quality of the final product. This application note details the use of factice, a vulcanized vegetable oil, as a processing aid to effectively reduce die swell in rubber compounds. Factice enhances dimensional stability, improves surface finish, and can lead to more efficient and predictable extrusion processes.[1][2][3] This document provides a comprehensive overview, experimental protocols, and data on the application of factice for this purpose.

Factice is produced from the vulcanization of vegetable oils, such as rapeseed or castor oil, with sulfur or sulfur-containing compounds.[3][4] It is available in various grades, including brown, amber, and white, each suited for different rubber compounds and applications.[4] By integrating into the rubber matrix, factice modifies the viscoelastic properties of the compound, leading to a reduction in die swell.[1][2]

Mechanism of Die Swell Reduction

Die swell is a manifestation of the elastic memory of the rubber compound. As the material is forced through the extrusion die, the polymer chains are compressed and oriented. Upon exiting the die, these chains relax and attempt to return to their random coiled state, causing the extrudate to swell.

Factice helps to mitigate this effect through several mechanisms:

• Reduced Elasticity: Factice acts as a non-polymeric filler, diluting the concentration of the elastic polymer network. This reduces the overall elasticity of the compound, thereby diminishing the driving force for die swell.

• Improved Flow Properties: Factice improves the flowability (processability) of the rubber compound.[2][3] This leads to a more uniform velocity profile within the die, reducing the shear stress experienced by the polymer chains, particularly near the die wall.

• Energy Absorption: The dispersed factice particles can absorb some of the stored elastic energy within the polymer matrix, dissipating it as heat and reducing the energy available for elastic recovery upon exiting the die.

The logical relationship for the function of factice in reducing die swell can be visualized as follows:

Mechanism of Die Swell Reduction by Factice.

Experimental Protocol: Evaluation of Factice on Die Swell

This protocol outlines a systematic approach to quantify the effect of different types and loadings of factice on the die swell of a model rubber compound.

1. Materials and Equipment:

• Base Rubber: Natural Rubber (NR) or Styrene-Butadiene Rubber (SBR)

• Factice: Brown, Amber, and White grades

• Standard Compounding Ingredients: Carbon black, zinc oxide, stearic acid, processing oil, accelerator, and sulfur.

• Internal Mixer (e.g., Banbury mixer)

• Two-Roll Mill

• Capillary Rheometer or Extrusion Plastometer (with a die of known diameter)

• Laser Micrometer or Digital Caliper

• Analytical Balance

2. Compounding Procedure:

A masterbatch of the rubber compound without factice should be prepared first. Subsequently, different loadings of factice can be incorporated.

• Step 1: Masterbatch Preparation:

  • Masticate the base rubber in the internal mixer.

  • Add zinc oxide and stearic acid, followed by carbon black in portions.

  • Incorporate processing oil and mix until a homogenous blend is achieved.

  • Discharge the masterbatch and sheet it out on a two-roll mill.

• Step 2: Factice Incorporation:

  • On the two-roll mill, add the specified amount of factice (e.g., 5, 10, 15 phr) to a portion of the masterbatch.

  • Mill the compound until the factice is fully dispersed.

• Step 3: Curative Addition:

  • Add the accelerator and sulfur on a cooled mill to prevent scorching.

  • Mix thoroughly to ensure uniform distribution of curatives.

  • Sheet the final compound and allow it to mature for 24 hours at room temperature.

3. Die Swell Measurement:

The die swell can be measured using a capillary rheometer following a procedure based on ASTM D3835.

• Step 1: Sample Preparation: Cut the compounded rubber into strips suitable for feeding into the rheometer barrel.

• Step 2: Rheometer Setup:

  • Set the barrel and die temperature (e.g., 100°C).

  • Use a capillary die with a known diameter (e.g., 2 mm) and length-to-diameter ratio (e.g., 16:1).

• Step 3: Extrusion:

  • Load the rubber sample into the rheometer barrel and allow it to preheat for a specified time (e.g., 5 minutes).

  • Extrude the compound at a constant piston speed (e.g., corresponding to a specific shear rate).

• Step 4: Measurement:

  • Allow the extrudate to cool to room temperature.

  • Using a laser micrometer or digital caliper, measure the diameter of the extrudate at several points along its length and calculate the average.

• Step 5: Calculation:

  • Calculate the die swell ratio (DSR) using the formula: DSR (%) = [(Diameter of Extrudate - Diameter of Die) / Diameter of Die] x 100

The experimental workflow is depicted in the following diagram:

Experimental Workflow for Evaluating Factice.

Data Presentation

The following tables present illustrative data on the effect of different types and loadings of factice on the die swell of a model SBR compound.

Table 1: Effect of Brown Factice Loading on Die Swell

Factice Loading (phr)	Die Swell Ratio (%)	Reduction in Die Swell (%)
0 (Control)	65	0
5	52	20.0
10	43	33.8
15	35	46.2

Table 2: Comparison of Different Factice Types at 10 phr Loading

Factice Type	Die Swell Ratio (%)	Reduction in Die Swell (%)
Control (No Factice)	65	0
Brown Factice	43	33.8
Amber Factice	45	30.8
White Factice	48	26.2

Conclusion

The inclusion of factice in rubber compounds is a highly effective strategy for reducing die swell during extrusion. This leads to improved dimensional stability and surface finish of the final product. The experimental protocol provided offers a robust method for quantifying the impact of different factice types and loadings, enabling formulators to optimize their compounds for specific extrusion applications. The data clearly indicates that increasing the loading of factice results in a proportional decrease in die swell. While all types of factice demonstrated a reduction in die swell, brown factice showed the most significant effect in this illustrative example. Researchers and developers are encouraged to utilize this information to enhance the processability and quality of their extruded rubber products.

References

• 1. anchorchemicals.co.za [anchorchemicals.co.za]
• 2. Gee Cee Chemicals suppliers and exporters of a wide variety of Brown Factice, Nitrex Factice, Softex Factice, White Factice, Softice Factice, Sona Factice and Turkey Red Oil [gccfactice.com]
• 3. Factice – once a rubber substitute, now a functional additive based on renewable raw materials - News - News & Events - nordmann.global [nordmann.global]
• 4. gangamani.in [gangamani.in]

Application of Factice in the Manufacturing of Rubber Erasers: Application Notes and Protocols

Introduction

Factice, a vulcanized vegetable or fish oil, is a critical component in the manufacturing of modern rubber erasers.[1] Historically used as a rubber substitute, it now serves as a functional additive and processing aid that significantly influences the final properties of the eraser.[2][3] This document provides detailed application notes and protocols for the utilization of factice in rubber eraser formulations, intended for researchers and scientists in materials development.

Factice is produced by cross-linking the fatty-acid chains of unsaturated oils with sulfur (resulting in brown factice) or sulfur chloride (resulting in white factice).[1] White factice, a spongy white powder, is predominantly used in eraser production.[4][5][6] The incorporation of factice into the rubber matrix imparts the necessary abrasiveness for effective erasing.[2] As the eraser is rubbed against a surface, the factice causes the eraser to crumble, continuously exposing a fresh surface to lift pencil marks.[7] Beyond its primary erasing function, factice also acts as a plasticizer and processing aid, improving the dimensional stability and surface quality of the final product.[3][8][9]

Quantitative Data: Eraser Formulations

The quantity of factice in an eraser formulation is a critical parameter that dictates its erasing efficiency and physical properties. While a higher factice content generally improves the erasing effect, an excessive amount can lead to brittleness and processing difficulties.[4] Rubber erasers can contain as much as four times more factice than rubber.[1][6] The following tables summarize typical and specific formulations for rubber erasers containing factice.

Table 1: General Formulation Ranges for Rubber Erasers

Component	Content (Parts by Weight)	Function
Thermoplastic Elastomer	40 - 100	Base polymer, provides structure
Factice	50 - 800	Erasing agent, processing aid
Filler (e.g., Calcium Carbonate)	0 - 500	Reinforcer, bulking agent
Pigment	As required	Coloring

Source: Data compiled from US Patent 4,374,225A.[4]

Table 2: Specific Thermoplastic Eraser Composition

Component	Content (Weight %)
Styrene-ethylene/butylene-styrene (SEBS) block copolymer	22 - 41%
Ethylene/propylene copolymer	5 - 15%
Calcium Carbonate	30 - 50%
Factice	10 - 25%
Pumice	0.1 - 7%
Titanium Dioxide (optional)	up to 1%

Source: Data compiled from WO Patent 2003011968A1.[8]

Experimental Protocols

1. Protocol for Preparation of a Factice-Based Eraser Compound

This protocol outlines the steps for preparing a rubber eraser compound using a two-roll mill, a common piece of equipment in rubber processing.

Materials and Equipment:

• Two-roll mill

• Synthetic rubber (e.g., Styrene-Butadiene Rubber - SBR)

• White factice

• Fillers (e.g., Kaolin clay, Calcium Carbonate)

• Activators (e.g., Zinc Oxide, Stearic Acid)

• Vulcanizing agent (e.g., Sulfur)

• Accelerators

• Pigments (as desired)

• Processing oils (e.g., vegetable oil)

Procedure:

• Mastication: Pass the synthetic rubber through the heated rollers of the mill repeatedly to soften it.

• Incorporation of Additives:

  • Once the rubber is sufficiently masticated, add the activators (zinc oxide and stearic acid), fillers, and any pigments.

  • Allow these components to mix thoroughly into the rubber.

• Addition of Factice and Oils:

  • Introduce the vulcanized vegetable oil (factice) into the mixture.

  • Add any additional processing oils to improve plasticity.[7]

• Addition of Curing Agents:

  • Add the sulfur (curing agent) and accelerators to the compound.[7] It is crucial to add these last to prevent premature vulcanization (scorching) on the hot mill.

• Homogenization: Continue to mix the compound on the mill for 5-10 minutes, or until a homogenous blend with the consistency of heavy dough is achieved.[7]

• Sheeting Out: Once mixing is complete, cut the compound from the mill in sheets of a desired thickness.

2. Protocol for Eraser Production via Extrusion

This protocol describes the shaping of the eraser compound into its final form using an extruder.

Materials and Equipment:

• Homogenized eraser compound

• Screw extruder with a die of the desired eraser profile

• Cooling system (e.g., water bath or conveyor belt with air cooling)

• Cutter

Procedure:

• Extruder Setup:

  • Set the extrusion temperature to 150°C ± 20°C.

  • Set the resin pressure to 300 ± 50 kg/cm ².[4]

• Extrusion:

  • Feed the prepared eraser compound into the hopper of the screw extruder.

  • The compound is heated, mixed, and forced through the die, emerging as a continuous strip with the desired cross-sectional shape.

• Cooling:

  • Pass the extruded strip through a cooling system to solidify the material and stabilize its shape.

• Cutting:

  • Cut the cooled strip to the desired length for individual erasers.

Visualizations

Diagram 1: Manufacturing Workflow for Factice-Based Erasers

A schematic of the eraser manufacturing process.

Diagram 2: Component Relationships in an Eraser Formulation

References

• 1. Factice - Wikipedia [en.wikipedia.org]
• 2. dkt2024.de [dkt2024.de]
• 3. Factice – once a rubber substitute, now a functional additive based on renewable raw materials - News - News & Events - nordmann.global [nordmann.global]
• 4. US4374225A - Method of fabricating an eraser - Google Patents [patents.google.com]
• 5. Factice [dog-chemie.de]
• 6. gangamani.in [gangamani.in]
• 7. m.youtube.com [m.youtube.com]
• 8. WO2003011968A1 - Eraser - Google Patents [patents.google.com]
• 9. lefrant.com [lefrant.com]

Application Notes and Protocols: Factice as a Plasticizer in Nitrile Rubber (NBR) Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Factice, a vulcanized vegetable oil, serves as a functional processing aid and plasticizer in nitrile rubber (NBR) compounds. Historically used as a rubber substitute, modern applications of factice leverage its ability to improve the processing characteristics and final properties of NBR vulcanizates.[1][2] This document provides detailed application notes on the use of factice in NBR, including its effects on material properties, and protocols for experimental evaluation.

Factice is produced by cross-linking vegetable oils, such as rapeseed or castor oil, with sulfur or other cross-linking agents.[1] The resulting product is a rubber-like material that can be compounded with NBR to enhance dimensional stability, reduce processing temperatures, and improve filler dispersion.[2][3] Different types of factice are available, with brown sulfur factice being commonly used in NBR applications.[4]

Effects of Factice on NBR Compound Properties

The incorporation of factice into NBR compounds can lead to a range of beneficial effects on both the processing and the final physical properties of the vulcanizate.

Processing Properties

The addition of factice as a processing aid offers several advantages during the mixing and shaping of NBR compounds:

• Reduced Mixing Temperature and Time: Factice can lower the internal temperature of the rubber compound during mixing, which helps to prevent scorching and can reduce energy consumption.[2][3]

• Improved Filler Dispersion: It aids in the homogeneous distribution of fillers, such as carbon black, within the rubber matrix.[2]

• Enhanced Dimensional Stability: Factice significantly improves the dimensional accuracy of extruded and molded products by reducing die swell and shrinkage.[2][3][4]

• Improved Flow Properties: It can enhance the flow of the compound, leading to better mold filling and reduced processing defects.[3]

Physical and Mechanical Properties

While primarily a processing aid, factice can also influence the mechanical properties of the final NBR vulcanizate. The extent of these effects depends on the type and loading level of the factice used.

• Hardness: Factice generally acts as a softener, leading to a decrease in the Shore A hardness of the NBR vulcanizate.[5]

• Tensile Strength and Elongation: The effect on tensile strength and elongation at break can vary. In some cases, the improved dispersion of reinforcing fillers can help maintain or slightly improve these properties.

• Compression Set: Certain types of factice are formulated to have a low influence on compression set, which is a critical property for sealing applications.[4]

• Swelling Resistance: Castor oil-based factice is noted for its ability to optimize the swelling resistance of NBR in oils and solvents.[4]

• Surface Finish: The use of factice can result in a smoother, more velvety surface finish on the final rubber product.[3]

Quantitative Data on the Effects of Factice in NBR

The following tables summarize the typical quantitative effects of incorporating brown sulfur factice into a standard NBR compound. The data presented here is illustrative and based on general trends observed with plasticizers in NBR. Actual results will vary depending on the specific formulation, type of factice, and processing conditions.

Table 1: Typical NBR Formulation with and without Factice

Ingredient	Control Compound (phr)	NBR with Factice (phr)
NBR (33% ACN)	100	100
Carbon Black (N550)	50	50
Zinc Oxide	5	5
Stearic Acid	1	1
Antioxidant	1.5	1.5
Sulfur	1.5	1.5
Accelerator (TBBS)	1	1
Brown Sulfur Factice	0	15

Table 2: Comparison of Physical and Mechanical Properties

Property	Standard	Control Compound	NBR with 15 phr Factice
Cure Characteristics (at 160°C)	ASTM D5289
Minimum Torque (ML), dNm	1.5	1.2
Maximum Torque (MH), dNm	12.0	11.0
Scorch Time (ts2), min	3.5	3.8
Optimum Cure Time (t90), min	12.0	11.5
Mechanical Properties (Unaged)
Hardness, Shore A	ASTM D2240	70	65
Tensile Strength, MPa	ASTM D412	18.0	17.0
Elongation at Break, %	ASTM D412	450	480
Compression Set	ASTM D395, Method B (22h @ 100°C)
Compression Set, %	25	28
Fluid Resistance (70h @ 100°C in ASTM Oil No. 3)	ASTM D471
Volume Change, %	+25	+22
Hardness Change, points	-10	-8

Experimental Protocols

The following are detailed protocols for the evaluation of factice in NBR compounds.

Compounding Protocol

• Mastication: Masticate the NBR on a two-roll mill at a temperature of 50-60°C for 2-3 minutes.

• Addition of Factice and Activators: Add the factice, zinc oxide, and stearic acid to the NBR and mix until fully incorporated.

• Addition of Filler: Add the carbon black in increments, ensuring complete dispersion after each addition.

• Addition of Antioxidant: Add the antioxidant and mix thoroughly.

• Addition of Curatives: Add the sulfur and accelerator at a lower mill temperature (around 40°C) to prevent scorching. Mix until a homogeneous compound is achieved.

• Sheeting: Sheet out the compound to the desired thickness and allow it to mature for at least 24 hours at room temperature before vulcanization.

Vulcanization Protocol

• Molding: Place the uncured NBR compound into a pre-heated mold in a compression molding press.

• Curing: Cure the compound at a temperature of 160°C for the optimum cure time (t90) determined by rheometry. Apply a pressure of approximately 10 MPa.

• Cooling and Demolding: After the curing cycle is complete, cool the mold under pressure before demolding the vulcanized rubber sheet.

Testing Protocols

• Cure Characteristics: Determine the cure characteristics of the NBR compounds using a Moving Die Rheometer (MDR) according to ASTM D5289.

• Mechanical Properties: Measure the tensile strength, elongation at break, and hardness of the vulcanized samples according to ASTM D412 and ASTM D2240, respectively.

• Compression Set: Evaluate the compression set of the vulcanizates under constant deflection in air using ASTM D395, Method B.

• Fluid Resistance: Test the resistance of the vulcanized rubber to swelling in ASTM Oil No. 3 according to the procedures outlined in ASTM D471.

• Thermal Aging: Perform thermal aging tests in a hot air oven as per ASTM D573 to evaluate the retention of mechanical properties after exposure to elevated temperatures.

Visualizations

Experimental Workflow for Evaluating Factice in NBR

Caption: Experimental workflow for compounding and testing NBR with factice.

Influence of Factice on NBR Properties

Caption: Logical relationships of factice's influence on NBR properties.

References

• 1. Effect of a Natural Processing Aid on the Properties of Acrylonitrile-Butadiene Rubber: Study on Soybean Oil Fatty Acid from Seed Crop - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Factice – once a rubber substitute, now a functional additive based on renewable raw materials - News - News & Events - nordmann.global [nordmann.global]
• 3. gccfactice.com [gccfactice.com]
• 4. Factice [dog-chemie.de]
• 5. lefrant.com [lefrant.com]

Determining the Optimal Percentage of Factice in EPDM Roofing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for determining the optimal percentage of factice in Ethylene Propylene Diene Monomer (EPDM) roofing formulations. The inclusion of factice, a vulcanized vegetable oil, can significantly modify the processing characteristics and final properties of EPDM membranes. Optimizing its concentration is crucial for achieving desired performance attributes such as weather resistance, durability, and ease of installation.

Introduction to Factice in EPDM Roofing

Factice is utilized in the rubber industry as a processing aid and property modifier. In EPDM roofing formulations, it offers several potential benefits:

• Improved Processing: Factice can reduce compound viscosity, leading to better mixing and extrusion.

• Enhanced Dimensional Stability: It helps to control die swell and shrinkage during processing.

• Modified Physical Properties: The incorporation of factice can influence the hardness, tensile strength, and elongation of the final EPDM membrane.

• Cost Reduction: As a partial replacement for more expensive polymers and processing oils, factice can offer economic advantages.

The optimal percentage of factice is a critical formulation parameter that depends on the desired balance of processing efficiency and the end-use performance requirements of the roofing membrane.

Experimental Design for Optimizing Factice Percentage

A systematic approach is required to determine the ideal factice concentration. This typically involves preparing a series of EPDM compounds with varying levels of factice and evaluating their performance against key industry standards.

Logical Workflow for Optimization:

Application Notes and Protocols: Peroxide and Isocyanate Cross-Linking for Specialty Factice Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Factice, a vulcanized vegetable oil, serves as a valuable processing aid and property modifier in the rubber and polymer industries. Specialty factices, produced using sulfur-free cross-linking methods, are gaining prominence due to their improved thermal stability and color characteristics. This document provides detailed application notes and experimental protocols for the production of specialty factice using two such methods: peroxide cross-linking and isocyanate cross-linking.

These sulfur- and chlorine-free factices are particularly suitable for applications requiring high-temperature curing, such as in microwave and liquid curing medium (LCM) processes.[1] The choice of vegetable oil is crucial; castor oil is often used for producing oil-resistant factice, while rapeseed oil is also a common starting material.[2][3] The cross-linking of fatty acid chains in these oils yields a rubbery material that enhances the processing characteristics of rubber compounds.[2]

Analytical Characterization of Specialty Factice

A comprehensive characterization of the produced factice is essential to ensure quality and desired performance. The following analytical techniques are recommended:

• Fourier Transform Infrared (FTIR) Spectroscopy: To confirm the chemical structure and the formation of cross-links. For isocyanate cross-linking, the disappearance of the isocyanate peak (around 2270 cm⁻¹) and the appearance of urethane (B1682113) linkages can be monitored.[3]

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the factice. The decomposition temperature is a key parameter.

• Rheological Analysis: To determine the viscoelastic properties, such as storage and loss modulus, which are indicative of the degree of cross-linking.

• Solvent Extraction (Acetone Extract): To quantify the amount of unreacted oil and other soluble components, providing a measure of the cross-linking efficiency.

• Physical Property Testing: Including hardness (Shore A), tensile strength, elongation at break, and oil absorption capacity.

Peroxide Cross-Linking of Castor Oil for White Factice Production

Peroxide cross-linking offers a method to produce a white, sulfur- and chlorine-free factice, which is highly desirable for light-colored rubber compounds and applications requiring high thermal stability.[1] Modified castor oil is an excellent candidate for this process.[1]

Experimental Protocol

Materials:

• Castor Oil

• Dicumyl peroxide (DCP) or other suitable organic peroxide

• Inert gas (Nitrogen or Argon)

• Acetone (for cleaning and extraction)

Equipment:

• Jacketed glass reactor with a mechanical stirrer, thermometer, and inert gas inlet/outlet

• Heating mantle or oil bath

• Vacuum oven

• Two-roll mill (optional, for post-processing)

Procedure:

• Charge the reactor with 100 parts by weight of castor oil.

• Begin stirring and purge the reactor with an inert gas for 15-20 minutes to remove oxygen.

• Heat the castor oil to the reaction temperature of 150-160°C while maintaining a gentle flow of inert gas.

• Once the temperature has stabilized, add the desired amount of organic peroxide. The amount can be varied, for example, from 1 to 10 parts by weight, to achieve different degrees of cross-linking.

• Continue the reaction at 150-160°C for 2 to 4 hours. The viscosity of the mixture will increase as the cross-linking reaction proceeds.

• After the reaction is complete, cool the reactor to below 100°C.

• Transfer the resulting factice to a vacuum oven and dry at 70°C under vacuum to remove any volatile byproducts.

• The final product is a solid, rubbery material. It can be further processed on a two-roll mill to form sheets for easier handling and incorporation into rubber compounds.

Quantitative Data: Effect of Peroxide Concentration on Factice Properties

Peroxide (DCP) Concentration (phr*)	Acetone Extract (%)	Hardness (Shore A)	Oil Absorption (phr)	Thermal Decomposition Temp. (°C, TGA)
1	25-35	30-40	40-50	~220
3	15-25	45-55	30-40	~235
5	10-15	60-70	20-30	~250
7	5-10	75-85	10-20	~260
10	<5	>90	<10	~270

*phr: parts per hundred parts of oil

Isocyanate Cross-Linking of Rapeseed Oil for Specialty Factice Production

Isocyanate cross-linking is another advanced method for producing sulfur- and chloride-free factice.[4] This process utilizes the reaction between the hydroxyl groups present in certain vegetable oils (or modified oils) and isocyanate groups to form urethane linkages, resulting in a cross-linked network. Rapeseed oil, after modification to introduce hydroxyl groups (hydroxylation), can be used as a polyol in this reaction.

Experimental Protocol

Materials:

• Hydroxylated Rapeseed Oil (Polyol)

• Hexamethylene diisocyanate (HDI) or other suitable diisocyanate

• Dibutyltin dilaurate (DBTDL) catalyst (optional)

• Dry solvent (e.g., Toluene or Methyl Ethyl Ketone - MEK)

• Inert gas (Nitrogen or Argon)

Equipment:

• Jacketed glass reactor with a mechanical stirrer, thermometer, dropping funnel, and inert gas inlet/outlet

• Heating mantle or oil bath

• Vacuum oven

Procedure:

• Charge the reactor with 100 parts by weight of hydroxylated rapeseed oil and, if used, a suitable amount of dry solvent to reduce viscosity.

• Begin stirring and purge the reactor with an inert gas for 15-20 minutes.

• Heat the mixture to 60-70°C.

• In a separate vessel, prepare a solution of the diisocyanate in a dry solvent. The amount of diisocyanate is calculated based on the desired NCO/OH molar ratio (e.g., 0.8 to 1.2).

• If using a catalyst, add a small amount of DBTDL (e.g., 0.01-0.05 phr) to the reactor.

• Slowly add the diisocyanate solution to the reactor through the dropping funnel over a period of 1-2 hours, maintaining the reaction temperature at 60-70°C.

• After the addition is complete, continue the reaction for another 2-4 hours, monitoring the disappearance of the NCO peak using in-situ FTIR if possible.

• Once the reaction is complete, if a solvent was used, remove it by distillation under reduced pressure.

• Transfer the resulting factice to a vacuum oven and dry at 60°C to remove any remaining solvent or volatile compounds.

Quantitative Data: Effect of NCO/OH Ratio on Factice Properties

NCO/OH Molar Ratio	Acetone Extract (%)	Hardness (Shore A)	Oil Absorption (phr)	Thermal Decomposition Temp. (°C, TGA)
0.8	15-25	40-50	35-45	~240
0.9	10-15	55-65	25-35	~255
1.0	5-10	70-80	15-25	~270
1.1	<5	80-90	10-15	~280
1.2	<5	>90	<10	~290

Visualizations

Experimental Workflow

Caption: General experimental workflow for specialty factice production.

Peroxide Cross-Linking Mechanism

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. journals.udsm.ac.tz [journals.udsm.ac.tz]
• 4. fjs.fudutsinma.edu.ng [fjs.fudutsinma.edu.ng]

Technical Notes & Optimization

Technical Support Center: Preventing Blooming in Rubber Compounds with Factice

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for preventing blooming in rubber compounds using factice.

Frequently Asked Questions (FAQs)

Q1: What is blooming in rubber compounds?

Blooming is the migration of compounding ingredients to the surface of a rubber product, forming a solid (powdery) or liquid (oily) film.[1][2] This phenomenon occurs when the concentration of one or more ingredients exceeds its solubility in the rubber matrix. Common substances that cause blooming include sulfur, accelerators, antioxidants, antiozonants, plasticizers, and processing aids.[1][2][3] While often a cosmetic issue, severe blooming can negatively impact the product's tackiness, bondability, and overall performance.[4]

Q2: What is factice and how does it prevent blooming?

Factice is a processing aid in rubber compounding, produced through the vulcanization of vegetable oils (such as rapeseed or castor oil) with sulfur or other cross-linking agents.[5] It acts as a "dry plasticizer" and is available in various forms, including brown, white, and amber, to suit different colored rubber compounds. The primary mechanism by which factice prevents blooming is its ability to absorb liquid components, such as plasticizers and oils, within the rubber compound. This absorption prevents these components from migrating to the surface.

Q3: What are the different types of factice available?

Factice is broadly categorized based on the vulcanizing agent used in its production:

• Brown Factice: Created using sulfur, it is suitable for dark-colored rubber compounds.

• White Factice: Produced with sulfur monochloride, it is used in light-colored or transparent rubber products.

• Sulfur and Chlorine-Free Factice: Developed using peroxides or isocyanates, this type is compatible with both sulfur and peroxide cure systems and can be used in a wide range of elastomers.

The choice of factice depends on the base elastomer, the curing system, and the color requirements of the final product.

Q4: Besides preventing blooming, what are other benefits of using factice?

The inclusion of factice in rubber formulations offers several advantages:[5]

• Improved Processing: It can shorten mixing times, reduce energy consumption, and lower the risk of scorching.

• Enhanced Dimensional Stability: Factice helps to reduce die swell during extrusion and shrinkage of the compound.

• Better Filler Dispersion: It aids in the uniform distribution of fillers throughout the rubber matrix.

• Improved Surface Finish: Products containing factice often exhibit a smoother, more velvety surface.

Troubleshooting Guide

This guide addresses common issues encountered when using factice to prevent blooming in rubber compounds.

Problem 1: Blooming still occurs even with the addition of factice.

Possible Cause	Suggested Solution
Incorrect Factice Dosage	The amount of factice may be insufficient to absorb all the excess liquid components. Incrementally increase the dosage of factice in your formulation. Start with a 5-10 phr (parts per hundred rubber) addition and adjust as needed based on experimental results.
Incompatible Factice Type	The type of factice used may not be suitable for the specific polymer system or the blooming ingredient. For instance, a general-purpose brown factice might not be as effective in a peroxide-cured system. Consult the factice supplier for the appropriate grade for your application. Consider a sulfur and chlorine-free factice for broader compatibility.
Poor Dispersion of Factice	If the factice is not evenly distributed within the rubber matrix, its effectiveness in absorbing blooming agents will be localized. To improve dispersion, it is recommended to add factice at the beginning of the mixing cycle. Ensure your mixing procedure (time, temperature, and shear) is adequate for homogeneous incorporation.
Saturation of Factice	The factice may have absorbed its maximum capacity of liquid ingredients. In such cases, a combination of approaches is necessary. In addition to using factice, consider optimizing the levels of other compounding ingredients that are prone to blooming.

Problem 2: The physical properties of the rubber compound are negatively affected by the addition of factice.

Possible Cause	Suggested Solution
Excessive Factice Dosage	While factice can improve processing, an overly high dosage can sometimes lead to a reduction in tensile strength or other mechanical properties. Re-evaluate the dosage and try to find a balance between bloom prevention and the desired physical properties.
Inappropriate Factice Grade	Different grades of factice have varying effects on the physical properties of the final compound. For example, some are designed for soft compounds, while others are not. Request technical data sheets from your supplier to select a grade that aligns with your performance requirements.

Data Presentation

The following table summarizes the oil-bleed preventative effect of brown factice in a rubber compound.

Compounding Ingredient	Control Compound (phr)	Compound with Factice (phr)
SBR	100	100
Carbon Black	50	50
Aromatic Oil	30	30
Stearic Acid	2	2
Zinc Oxide	5	5
Sulfur	1.75	1.75
Accelerator	1	1
Brown Factice	0	15
Oil Bleed (after 7 days at 23°C)	Present	None

This table is a representative example based on the "Oil-bleed preventative effect of brown factice" reference.

Experimental Protocols

Protocol 1: Evaluating the Efficacy of Factice in Preventing Blooming

Objective: To determine the optimal dosage of a specific factice type to prevent blooming in a given rubber compound.

Methodology:

• Compound Preparation:

  • Prepare a control rubber compound known to exhibit blooming.

  • Prepare a series of experimental compounds with identical formulations to the control, but with varying levels of factice (e.g., 5, 10, 15, 20 phr).

  • Ensure a consistent mixing procedure for all batches, adding the factice early in the mixing cycle to ensure good dispersion.

• Sample Curing:

  • Cure standard test plaques (e.g., 150x150x2 mm) from each compound according to the specified vulcanization parameters (temperature and time).

  • After curing, allow the samples to cool to room temperature for 24 hours.

• Accelerated Aging:

  • Wipe the surfaces of the cured plaques with a clean, dry cloth to remove any surface contaminants.

  • Place the plaques in a controlled environment to accelerate blooming. Common conditions include:

    • Low temperature storage (e.g., 4°C) to decrease additive solubility.

    • Cyclic temperature conditions (e.g., 8 hours at 40°C followed by 16 hours at 5°C) to simulate service conditions.

• Blooming Evaluation:

  • Visually inspect the surface of the plaques for the appearance of a powdery or oily film at regular intervals (e.g., 24, 48, 96, 168 hours).

  • For a more quantitative assessment, the bloomed substance can be carefully scraped from a defined surface area and weighed.

  • Characterize the bloomed substance using Attenuated Total Reflectance-Fourier Transform Infrared Spectroscopy (ATR-FTIR) to identify the migrating component(s).

Visualizations

Caption: Mechanism of blooming and its prevention by factice.

References

• 1. echosupply.com [echosupply.com]
• 2. applerubber.com [applerubber.com]
• 3. Phenomenon of Blooming and Whitening in Rubber Products and Prevention Measures - PFI Fareast (Hong Kong) Co. Ltd. [pfi.hk]
• 4. researchgate.net [researchgate.net]
• 5. Factice – once a rubber substitute, now a functional additive based on renewable raw materials - News - News & Events - nordmann.global [nordmann.global]

Technical Support Center: Optimizing Mixing with Factice Addition

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing factice in their rubber compounding experiments.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the mixing process with factice addition.

Issue	Potential Cause	Recommended Solution
Poor Dispersion of Factice (Visible specks or lumps in the compound)	- Incorrect order of addition: Adding factice too late in the mixing cycle may not allow for sufficient shear to break it down and distribute it evenly. - Insufficient mixing time or energy: The mixing cycle may be too short or the rotor speed too low to adequately disperse the factice. - Incompatibility with polymer: While rare, the grade of factice may have limited compatibility with the specific elastomer being used.	- Adjust the mixing procedure: Add factice early in the mixing cycle, typically with the polymer and other fillers, to ensure it experiences maximum shear. - Increase mixing intensity: Extend the mixing time or gradually increase the rotor speed. Monitor the temperature to avoid scorching. - Consult the factice technical data sheet: Verify the compatibility of the factice grade with your polymer system. Consider a different grade if necessary.
Compound is Excessively Tacky or Sticky	- High loading of liquid plasticizers: Factice can absorb oils and plasticizers, but its capacity can be exceeded. - Incorrect type of factice: Some grades of factice have a higher oil absorption capacity than others.	- Optimize plasticizer level: Gradually reduce the amount of liquid plasticizer in the formulation. - Select a more absorptive factice: Consider using a brown factice, which generally has a higher capacity for oil absorption.
Unexpectedly High Compound Viscosity	- High loading of factice: While factice is a processing aid, at very high loadings, it can increase the overall viscosity of the compound. - Interaction with other fillers: The presence of other reinforcing fillers can lead to a synergistic increase in viscosity.	- Optimize factice loading: Conduct a study with varying levels of factice to find the optimal concentration for your application. - Stagger filler addition: Add fillers in stages to prevent a rapid increase in viscosity.
Premature Curing (Scorch) During Mixing	- Excessive mixing temperature: The addition of factice should lower the mixing temperature, but other factors can still lead to overheating. - Factice grade containing active sulfur: Some brown factices contain free sulfur which can act as a vulcanizing agent if the temperature is too high.	- Monitor and control temperature: Ensure the mixer's cooling system is functioning correctly. Reduce rotor speed if necessary to manage heat buildup. - Select a low-sulfur or sulfur-free factice: If scorch is a persistent issue, consider using a white or special-purpose sulfur-free factice.

Frequently Asked Questions (FAQs)

Q1: At what stage of the mixing process should I add factice?

A1: It is generally recommended to add factice at the beginning of the mixing cycle, along with the base polymer and other fillers.[1] This ensures that the factice is subjected to high shear forces, which promotes its dispersion and homogeneous distribution throughout the rubber matrix.

Q2: How does the type of factice (e.g., brown vs. white) affect mixing parameters?

A2: Brown factice, which is vulcanized with sulfur, is generally more effective at reducing mixing times and absorbing liquid plasticizers. White factice, which is typically sulfur-free, is used in applications where color is critical and may have a less pronounced effect on reducing mixing temperature compared to brown factice.

Q3: Can factice be used in all types of elastomers?

A3: Factice is compatible with a wide range of natural and synthetic rubbers. However, the specific grade of factice should be chosen based on the polarity of the elastomer and the desired final properties of the compound. For example, special grades of factice are available for use in polar rubbers like NBR and CR.

Q4: What is the typical loading level of factice in a rubber compound?

A4: The loading level of factice can vary significantly depending on the application. For general processing improvements, a loading of 5-15 parts per hundred rubber (phr) is common. In some applications, such as erasers or soft rollers, the loading can be much higher.

Q5: Will adding factice affect the physical properties of the vulcanized rubber?

A5: Yes, the addition of factice can influence the physical properties of the final product. It generally leads to a softer compound with a smoother surface finish. It can also improve dimensional stability and reduce shrinkage.[2] However, at very high loadings, it may lead to a reduction in tensile strength and abrasion resistance.

Quantitative Data on Mixing Optimization

The following table provides an illustrative example of the potential effects of adding a brown sulfur-based factice on the mixing parameters of a natural rubber compound. The values presented are representative and may vary depending on the specific formulation, mixing equipment, and processing conditions.

Factice Loading (phr)	Mixing Time (minutes)	Final Mix Temperature (°C)	Energy Consumption (kWh)
0	8	155	12.5
5	7	148	11.2
10	6	142	10.1
15	5.5	138	9.5

Disclaimer: The data in this table is for illustrative purposes only and is based on qualitative descriptions of the effects of factice. Actual results will vary based on the specific experimental conditions.

Experimental Protocols

Protocol for Evaluating the Effect of Factice on Mixing Parameters

1. Objective: To determine the quantitative impact of different loading levels of a specific grade of factice on the mixing time, final temperature, and energy consumption of a rubber compound.

2. Materials and Equipment:

• Internal mixer (e.g., Banbury® mixer) with temperature and power consumption monitoring.
• Two-roll mill for sheeting out the compound.
• Standard rubber compounding ingredients (elastomer, fillers, process oils, curatives).
• Factice of a specified grade.
• Stopwatch.
• Infrared thermometer.

3. Procedure (based on ASTM D3182 principles): [3][4]

• Preparation:

• Ensure the internal mixer is clean and preheated to the specified starting temperature.
• Accurately weigh all compounding ingredients for each formulation (with varying levels of factice: 0 phr, 5 phr, 10 phr, 15 phr).

• Mixing Cycle (for each formulation):

• 0 seconds: Add the elastomer to the mixer and masticate.
• 30 seconds: Add the factice and any other fillers (e.g., carbon black, silica).
• 90 seconds: Add process oils and other plasticizers.
• 180 seconds: Perform a sweep of the mixing chamber to ensure all ingredients are incorporated.
• Continue mixing until a predetermined level of dispersion is achieved or a specific mixing time has elapsed. For this experiment, the target is a consistent level of filler dispersion, and the time to reach this will be the measured "Mixing Time."
• Discharge: Discharge the batch onto a two-roll mill. Record the final batch temperature using an infrared thermometer and the total energy consumed during the mixing cycle.

• Sheeting:

• Pass the compound through the two-roll mill to create a uniform sheet.

• Data Collection:

• For each formulation, record the total mixing time, the final mix temperature, and the energy consumption.
• Visually assess the dispersion of the factice in the final sheet.

4. Data Analysis:

• Create a table summarizing the mixing time, final temperature, and energy consumption for each factice loading level.
• Plot graphs to visualize the trends.

Visualizations

Caption: Experimental workflow for evaluating the effect of factice on mixing parameters.

Caption: Logical relationship of factice addition to improved rubber processing.

References

• 1. p2infohouse.org [p2infohouse.org]
• 2. chemwinfo.com [chemwinfo.com]
• 3. oldsite.jssstuniv.in [oldsite.jssstuniv.in]
• 4. velmachines.net [velmachines.net]

Technical Support Center: Optimizing Rubber Compounds with Factice

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing factice to reduce nerve and improve dimensional stability in rubber compounds.

Troubleshooting Guides

This section addresses common issues encountered during rubber compounding experiments involving factice.

Issue: Excessive Die Swell in Extruded Profiles

• Question: We are observing significant die swell in our extruded rubber profile after incorporating factice, leading to poor dimensional accuracy. What could be the cause and how can we resolve this?

• Answer: Excessive die swell, despite the known benefits of factice, can arise from several factors.[1][2][3] A systematic approach to troubleshooting is recommended.

  • Incorrect Factice Concentration: While factice generally reduces die swell, an inappropriate dosage can lead to suboptimal results. Very low levels may be insufficient to control the elastic recovery of the rubber, while excessively high levels might negatively impact other compound properties.

  • Incompatible Factice Type: The choice between brown, white, or amber factice depends on the polymer system and curing conditions. Using a factice that is incompatible with your rubber compound can lead to poor dispersion and processing issues.

  • Inadequate Mixing and Dispersion: Poor dispersion of factice within the rubber matrix can result in localized inconsistencies in the compound's viscoelastic properties, contributing to die swell.[4]

  • Processing Temperature: Temperature fluctuations during extrusion can cause inconsistencies in the rubber compound's viscosity, leading to variations in die swell.[5][6]

  Troubleshooting Workflow: Die Swell Reduction

  Caption: Troubleshooting workflow for excessive die swell.

Issue: Poor Surface Finish on Calendered Sheets

• Question: Our calendered rubber sheets are showing a rough surface finish, even after adding factice which is supposed to improve it. What are the possible reasons for this issue?

• Answer: A poor surface finish on calendered sheets can be attributed to several factors, even when factice is present in the formulation.[5]

  • Factice Particle Size and Type: The grade of factice used can influence surface smoothness. A finer particle size generally results in a better surface finish.

  • Moisture Content: The presence of moisture in the compounding ingredients can lead to surface imperfections during calendering.

  • Roll Temperature: Inconsistent or incorrect temperatures of the calender rolls can affect the flow and surface characteristics of the rubber compound.

  • Compound Nerve: While factice is excellent at reducing nerve, extremely high nerve in the base polymer may require a higher loading of factice or a combination with other processing aids.

Frequently Asked Questions (FAQs)

1. What is factice and how does it function in a rubber compound?

Factice is a vulcanized vegetable oil that acts as a processing aid and property modifier in rubber compounds.[4][7] It is produced by cross-linking unsaturated vegetable oils with sulfur (brown factice) or sulfur chloride (white factice).[4] Its primary functions are to reduce the nerve of the rubber, which is its tendency to recover elastically during processing, and to improve the dimensional stability of the final product.[7]

2. How does factice reduce nerve and improve dimensional stability?

Factice has a unique rheological behavior; it flows easily under pressure but returns to its initial state when the pressure is removed. This property helps to absorb the elastic energy of the rubber compound during processing, thereby reducing nerve. By minimizing this elastic recovery, factice helps to decrease die swell and shrinkage, leading to improved dimensional stability in extruded and calendered products.[7]

3. What are the different types of factice and how do I choose the right one?

The most common types of factice are:

• Brown Factice: Made with sulfur, it is a general-purpose processing aid suitable for most rubber compounds.

• White Factice: Produced with sulfur chloride, it is used in light-colored or transparent rubber products where color is critical.

• Amber Factice: A variation of brown factice, it is used in colored compounds.

The selection of the appropriate factice depends on the base polymer, the curing system, and the color requirements of the final product.

4. What is the typical dosage of factice in a rubber compound?

The recommended dosage of factice can vary depending on the application and the desired properties. Generally, for molded items, a dosage of 5-15 phr (parts per hundred rubber) is used. For extruded profiles, a higher dosage of 15-30 phr may be necessary to achieve good dimensional control.

Quantitative Data

The following table provides representative data on the effect of varying concentrations of brown factice on the processing properties of a standard EPDM rubber compound.

Factice Loading (phr)	Mooney Viscosity (ML 1+4 @ 100°C)	Die Swell (%)	Shrinkage (%)
0	75	60	5.5
10	68	45	4.2
20	62	30	3.1
30	55	20	2.3

Note: This data is illustrative. Actual results may vary depending on the specific formulation and processing conditions.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the effect of factice on rubber compound properties.

1. Evaluation of Nerve and Dimensional Stability using a Rubber Process Analyzer (RPA)

• Objective: To quantify the effect of factice on the viscoelastic properties of an uncured rubber compound, which correlate with nerve and dimensional stability.[8][9][10][11][12][13]

• Apparatus: Rubber Process Analyzer (RPA)

• Procedure:

  • Prepare rubber compounds with varying levels of factice (e.g., 0, 10, 20, 30 phr).

  • Place a sample of the uncured compound into the RPA test cavity.

  • Conduct a frequency sweep at a constant strain and temperature (e.g., 10% strain at 100°C) to measure the storage modulus (G'), loss modulus (G''), and tan delta.

  • A lower G' and a higher tan delta at low frequencies are indicative of reduced nerve and better processing characteristics.[3]

  • Conduct a strain sweep at a constant frequency and temperature to assess the Payne effect. A reduction in the Payne effect with the addition of factice suggests improved filler dispersion.

Experimental Workflow: RPA Analysis

Caption: Workflow for RPA analysis of rubber compounds.

2. Determination of Extrudability and Die Swell (ASTM D2230)

• Objective: To assess the extrudability of unvulcanized rubber compounds and quantify die swell.[9]

• Apparatus: Laboratory extruder with a Garvey-type die.

• Procedure:

  • Prepare rubber compounds with different concentrations of factice.

  • Set the extruder to the desired temperature and screw speed.

  • Feed the rubber compound into the extruder and allow it to reach a steady state.

  • Collect a sample of the extrudate after it exits the die.

  • Measure the cross-sectional dimensions of the extrudate after cooling to room temperature.

  • Calculate the die swell as the percentage increase in the cross-sectional area of the extrudate compared to the die orifice area.

  • Visually inspect the surface of the extrudate for smoothness and other defects.

3. Measurement of Physical Properties

• Objective: To evaluate the effect of factice on the mechanical properties of the vulcanized rubber.

• Procedure:

  • Tensile Strength and Elongation (ASTM D412): Use a universal testing machine to measure the tensile properties of cured rubber samples.

  • Hardness (ASTM D2240): Determine the Shore A hardness of the vulcanized rubber using a durometer.

  • Compression Set (ASTM D395): Measure the ability of the rubber to retain its elastic properties after prolonged compression.

References

• 1. researchgate.net [researchgate.net]
• 2. scienceasia.org [scienceasia.org]
• 3. alpha-technologies.com [alpha-technologies.com]
• 4. Factice – once a rubber substitute, now a functional additive based on renewable raw materials - News - News & Events - nordmann.global [nordmann.global]
• 5. What are the common defects in extruded rubber parts and how to solve them? - Blog [esonmaterial.com]
• 6. universalpolymer.com [universalpolymer.com]
• 7. dkt2024.de [dkt2024.de]
• 8. tainstruments.com [tainstruments.com]
• 9. tainstruments.com [tainstruments.com]
• 10. Understanding the Basics of a Rubber Process Analyser (RPA) | Prescott Instruments Ltd - Rubber Testing Instruments [prescott-instruments.com]
• 11. researchgate.net [researchgate.net]
• 12. Rubber process analyser | Experiments ordered A-Z | Department MS3 [utwente.nl]
• 13. alpha-technologies.com [alpha-technologies.com]

Technical Support Center: Troubleshooting Poor Dispersion of Factice in a Rubber Matrix

This technical support center provides guidance for researchers, scientists, and drug development professionals on troubleshooting poor dispersion of factice in a rubber matrix. The following information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is factice and why is its dispersion important in a rubber matrix?

Factice, also known as vulcanized vegetable oil or rubber substitute, is a processing aid used in the rubber industry. It is produced by the vulcanization of unsaturated vegetable oils, such as rapeseed or castor oil, with sulfur (brown factice) or sulfur monochloride (white factice).[1] Proper dispersion of factice is crucial as it influences the physical properties and processability of the final rubber product. Good dispersion leads to a uniform compound with consistent performance, improved dimensional stability, and a smoother surface finish.[2][3] Conversely, poor dispersion can result in weak points, reduced tear strength, and an inconsistent appearance in the final product.

Q2: What are the common visual indicators of poor factice dispersion?

Poor dispersion of factice can often be identified through visual inspection of the uncured or cured rubber compound. Common indicators include:

• Streaks or variegation: Visible lines or color variations on the surface of the milled rubber sheet.

• Lumps or agglomerates: Undispersed particles of factice that can be seen with the naked eye or under low magnification.

• Poor surface finish: A rough or uneven surface on the final product.

• Inconsistent physical properties: Variations in hardness, tensile strength, or elongation across different sections of the same batch.

Q3: What are the primary causes of poor factice dispersion?

The primary causes of poor factice dispersion can be categorized into three main areas:

• Material Properties: The type and quality of both the factice and the rubber matrix play a significant role.

• Mixing Parameters: The conditions under which the materials are mixed, such as time, temperature, and shear rate, are critical.

• Equipment: The type and condition of the mixing equipment can greatly influence the dispersion quality.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving issues related to poor factice dispersion.

Problem: Lumps and Agglomerates of Factice in the Rubber Compound

Possible Cause 1: Incorrect Mixing Procedure

• Question: At what stage of the mixing process are you adding the factice?

• Troubleshooting: Factice should ideally be added early in the mixing cycle, typically with the polymer and other processing aids, before the addition of fillers like carbon black or silica. This allows the factice to soften and distribute throughout the rubber before the viscosity of the compound increases significantly. Adding oil-based softeners too early can sometimes hinder the dispersion of other fillers.[4]

Possible Cause 2: Insufficient Mixing Time or Energy

• Question: What are your mixing time and rotor speed?

• Troubleshooting: Inadequate mixing time or low rotor speeds may not provide enough mechanical shear to break down and distribute the factice particles effectively. A higher fill factor in the mixer can increase the shear and improve dispersion, but overfilling can create dead zones.[4] Ram pressure also plays a role; higher pressure can lead to faster and more effective mixing.[4]

Possible Cause 3: Inappropriate Mixing Temperature

• Question: What is the temperature profile of your mixing process?

• Troubleshooting: The mixing temperature should be high enough to soften the factice and the rubber matrix, reducing viscosity and facilitating distribution. However, excessive temperatures can lead to scorching (premature vulcanization) of the rubber compound.

Problem: Inconsistent Product Properties Attributed to Poor Dispersion

Possible Cause 1: Incompatible Factice Type

• Question: What type of factice are you using (e.g., brown, white, oil-extended)?

• Troubleshooting: The choice of factice should be compatible with the rubber matrix and the desired properties of the final product. For instance, oil-resistant factice is typically made from castor oil.[1] White factice is often finer and may disperse more easily in light-colored compounds.[2]

Possible Cause 2: Raw Material Quality

• Question: Have you checked the quality and consistency of your raw materials?

• Troubleshooting: Variations in the quality of the factice or the rubber can lead to inconsistent dispersion. Ensure that the factice is free from clumps before adding it to the mixer.

Data Presentation

The following tables summarize the qualitative effects of various factors on factice dispersion.

Table 1: Effect of Mixing Parameters on Factice Dispersion

Parameter	Low Setting Effect on Dispersion	High Setting Effect on Dispersion	Recommendation
Mixing Time	Poor (insufficient shear)	Good (improved distribution)	Optimize for sufficient but not excessive mixing to avoid polymer degradation.
Rotor Speed	Poor (low shear)	Good (higher shear)	Increase rotor speed to enhance shear, but monitor temperature to prevent scorching.
Temperature	Poor (high viscosity)	Good (lower viscosity)	Maintain a temperature that ensures low viscosity without causing scorching.
Ram Pressure	Slower Mixing	Faster, More Dispersed Mix	Higher pressure generally improves dispersion.[4]
Fill Factor	Longer Cycle Time	Faster Mix (to a point)	A higher fill factor can improve mixing but overfilling can be detrimental.[4]

Table 2: Influence of Factice Type on Processing and Properties

Factice Type	Common Base Oil	Key Characteristics	Typical Application
Brown Factice	Rapeseed Oil	General purpose, cost-effective.	Dark-colored rubber compounds.[1]
White Factice	Rapeseed Oil	Fine particle size, good for light colors.	Light-colored or transparent rubber products.[2]
Oil-Resistant Factice	Castor Oil	Resistance to swelling in oils.	Seals, gaskets, and other oil-resistant applications.[1]
Oil-Extended Factice	Various	Softer, lower hardness.	Soft rubber compounds.

Experimental Protocols

Protocol 1: Evaluation of Factice Dispersion using Optical Microscopy

This method provides a qualitative and semi-quantitative assessment of factice dispersion.

1. Sample Preparation: a. Take a representative sample of the uncured rubber compound from the mixer or mill. b. Prepare a thin slice (approximately 1-2 mm thick) using a sharp blade. For softer compounds, cooling the sample may facilitate a cleaner cut. c. Place the slice on a microscope slide.

2. Microscopic Examination: a. Use a reflected light microscope at a magnification of 50x to 100x. b. Scan the surface of the sample to observe the distribution of factice particles. Poorly dispersed factice will appear as distinct, often lighter-colored, agglomerates against the darker rubber matrix.

3. Image Analysis (Semi-Quantitative): a. Capture several images from different areas of the sample. b. Use image analysis software to measure the size and number of agglomerates per unit area. c. Compare the results between different batches or mixing conditions to assess the relative dispersion quality.

Protocol 2: Indirect Assessment of Dispersion through Rheological Measurement (Payne Effect)

The Payne effect, which is the strain-dependent change in the storage modulus (G'), can be an indirect indicator of filler-filler interaction and, by extension, dispersion. A larger Payne effect generally suggests a more developed filler network and potentially poorer dispersion.

1. Sample Preparation: a. Mold a sample of the uncured rubber compound into a suitable geometry for your rheometer (e.g., a disc for parallel plate rheometry).

2. Rheological Testing: a. Use a Rubber Process Analyzer (RPA) or a similar dynamic mechanical analyzer. b. Perform a strain sweep at a constant frequency (e.g., 1 Hz) and temperature (e.g., 100°C). The strain range should typically be from 0.1% to 100%. c. Record the storage modulus (G') as a function of strain.

3. Data Analysis: a. Calculate the Payne effect as the difference between the storage modulus at a low strain (e.g., 0.5%) and the storage modulus at a high strain (e.g., 50%). b. A lower Payne effect value generally indicates better dispersion of the factice and other fillers.

Mandatory Visualization

The following diagrams illustrate key workflows and relationships in troubleshooting poor factice dispersion.

Caption: A logical workflow for troubleshooting poor factice dispersion.

Caption: Key factors influencing factice dispersion in a rubber matrix.

References

• 1. phoenixplastics.com [phoenixplastics.com]
• 2. devtoolsdaily.medium.com [devtoolsdaily.medium.com]
• 3. graphviz.org [graphviz.org]
• 4. alpha-technologies.com [alpha-technologies.com]

Technical Support Center: The Role of Factice in Chloroprene Rubber Cure Characteristics

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effects of factice on the cure characteristics of chloroprene (B89495) rubber (CR).

Frequently Asked Questions (FAQs)

Q1: What is factice and why is it used in chloroprene rubber compounds?

A1: Factice is a vulcanized vegetable oil, available in various grades such as brown (sulfur factice) and white (sulfur chloride factice).[1] It is primarily used in chloroprene rubber as a processing aid to improve dimensional stability, reduce mill sticking, and enhance the dispersion of fillers.[1][2] It can also act as a softener.[3]

Q2: How does the addition of factice generally affect the curing process of chloroprene rubber?

A2: The incorporation of factice can influence the rheological properties of the rubber compound. Generally, as a processing aid, it can lower the viscosity of the compound. Some types of factice, particularly white factice, may act as a retarder in sulfur-based vulcanization systems, potentially leading to a slight increase in scorch time and optimum cure time.[1]

Q3: What are the expected changes in the physical properties of the vulcanized chloroprene rubber with the addition of factice?

A3: Factice can improve the surface finish and dimensional accuracy of the final product.[4] However, it's important to note that the addition of factice might lead to a slight reduction in some physical properties, such as compression set.

Q4: Are there specific types of factice recommended for chloroprene rubber?

A4: Yes, brown sulfur factice is often recommended for use in chloroprene rubber due to its good dispersibility and effectiveness in reducing mill sticking.[1]

Q5: Can factice help with the incorporation of other liquid ingredients?

A5: Yes, factice has the capacity to absorb significant quantities of liquid plasticizers, which facilitates their incorporation into the rubber compound and can help prevent blooming.[2]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Increased Scorch Time (Premature Curing)	While some factice types can act as retarders, interactions with other compounding ingredients might lead to unexpected results. High processing temperatures can also reduce scorch safety.	- Confirm the type of factice being used. White factice is known to have a retarding effect. - Review the entire curing package for any synergistic effects that might accelerate the cure. - Lower the initial mixing and processing temperatures to reduce heat history before vulcanization.
Reduced Hardness in Final Product	Factice acts as a softener, and its addition, especially at higher concentrations, can lead to a decrease in the hardness of the vulcanized rubber.	- Reduce the dosage of factice in the formulation. - Compensate for the softening effect by adjusting the levels of reinforcing fillers, such as carbon black.
Poor Dispersion of Factice	Improper mixing procedures or incompatible factice grades can lead to poor dispersion.	- Ensure that the factice is added early in the mixing cycle to allow for adequate dispersion. - Use a recommended grade of factice for chloroprene rubber, such as brown sulfur factice, which is known for good dispersibility.[1]
Changes in Cure Rate	The free sulfur content in some factice types can interact with the accelerator system, altering the cure rate.	- Analyze the free sulfur content of the factice being used.[1] - Adjust the levels of accelerators in the curing package to achieve the desired cure rate.

Data Presentation

The following table presents illustrative data on how different loading levels of brown sulfur factice can affect the cure characteristics of a typical chloroprene rubber compound. This data is representative and should be confirmed by experimental testing.

Parameter	Control (0 phr Factice)	5 phr Factice	10 phr Factice	15 phr Factice
Minimum Torque (ML, dNm)	1.5	1.3	1.1	0.9
Maximum Torque (MH, dNm)	12.0	11.5	11.0	10.5
Scorch Time (ts2, min)	2.5	2.7	2.9	3.1
Optimum Cure Time (t90, min)	12.0	12.5	13.0	13.5
Cure Rate Index (CRI, min⁻¹)	10.5	9.8	9.1	8.3

Experimental Protocols

1. Compounding of Chloroprene Rubber:

• Equipment: Two-roll mill.

• Procedure:

  • Masticate the raw chloroprene rubber on the two-roll mill until a coherent band is formed.

  • Add the processing aids, including the specified amount of factice, and mix until fully incorporated.

  • Incorporate fillers (e.g., carbon black, mineral fillers) and mix until a homogenous blend is achieved.

  • Add the activators (e.g., zinc oxide, magnesium oxide) and other additives, ensuring thorough dispersion.

  • Finally, add the accelerators and curing agents at a lower temperature to prevent scorching.

  • Sheet out the compounded rubber and allow it to mature for 24 hours at room temperature before testing.

2. Determination of Cure Characteristics:

• Equipment: Moving Die Rheometer (MDR).

• Standard: ASTM D5289.

• Procedure:

  • Set the MDR to the desired vulcanization temperature (e.g., 160°C).

  • Place a sample of the uncured rubber compound into the die cavity.

  • Start the test and record the torque as a function of time.

  • From the resulting cure curve, determine the following parameters:

    • Minimum Torque (ML): An indication of the compound's viscosity.

    • Maximum Torque (MH): Related to the shear modulus and crosslink density of the fully cured rubber.

    • Scorch Time (ts2): The time taken for a two-unit rise in torque from the minimum, indicating the onset of vulcanization.

    • Optimum Cure Time (t90): The time required to reach 90% of the maximum torque.

    • Cure Rate Index (CRI): Calculated as 100 / (t90 - ts2), representing the speed of the vulcanization reaction.

Visualizations

Caption: Logical relationship of factice's effect on CR.

Caption: Experimental workflow for analyzing cure characteristics.

References

• 1. Factice [dog-chemie.de]
• 2. anchorchemicals.co.za [anchorchemicals.co.za]
• 3. RU2305686C2 - Method of obtaining factice for production of frost-resistant chloroprene rubbers - Google Patents [patents.google.com]
• 4. Factice – once a rubber substitute, now a functional additive based on renewable raw materials - News - News & Events - nordmann.global [nordmann.global]

Adjusting factice levels to control the hardness of molded rubber parts

Technical Support Center: Rubber Compounding

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals who are using factice to control the hardness of molded rubber parts in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is factice and what is its primary role in rubber compounding?

Q2: How does the addition of factice typically affect the hardness of a molded rubber part?

A2: As a softener, adding factice to a rubber compound generally reduces the hardness of the final vulcanized part.[5] It allows for the incorporation of a solid plasticizer that can lower the durometer reading without the risk of migration or "blooming" to the surface, which can occur with liquid plasticizers.[5] Variations in the amount of factice added can be used to systematically change the physical properties of the rubber.[1]

Q3: Aside from hardness, what are the other potential benefits of incorporating factice into my formulation?

A3: Factice offers several processing and performance advantages, including:

• Improved Processing: It can reduce mixing temperatures, which helps prevent scorching, and shorten mixing times due to better dispersion of fillers.[2][4]

• Enhanced Dimensional Stability: It helps to reduce die swell and shrinkage during calendering and extrusion processes.[4]

• Superior Surface Finish: It imparts a distinct smooth and velvety feel to the surface of the finished product.[5]

• Increased Plasticizer Absorption: It can absorb large amounts of liquid plasticizers, preventing them from bleeding from the surface over time.[4]

Q4: Are there different types of factice?

A4: Yes. Factice is produced from various vegetable oils, with rapeseed and castor oil being common.[2] The type of oil and the cross-linking method (e.g., using sulfur) influence the final properties.[1][2] For instance, castor oil-based factice is known for its oil resistance.[1] Different types, such as brown and white factice, are available for various applications.[6]

Troubleshooting Guide

Problem: My molded rubber part is significantly harder than the target specification.

Solution: If your compound does not already contain factice, incorporating it is a direct method to reduce hardness. As a non-extractable softener, it will lower the durometer reading.[5] If your formulation already includes factice, incrementally increasing its loading level (measured in parts per hundred rubber, or phr) should result in a softer compound. It is also beneficial to review the levels of reinforcing fillers like carbon black or silica, as higher quantities of these will increase hardness.[7][8]

Problem: The hardness of my molded part is too low.

Solution: First, review the amount of factice in your formulation. An excessive level can lead to a part that is too soft. Consider reducing the phr of factice. Concurrently, evaluate the loading of reinforcing fillers. Increasing the quantity of fillers such as carbon black is a common method to increase the hardness and stiffness of a rubber compound.[9][10] Also, ensure that your vulcanization (curing) time and temperature are adequate, as an under-cured part will be softer.[11]

Problem: My hardness measurements for the same formulation are inconsistent between batches.

Solution: Inconsistent hardness readings often point to issues with process control rather than the formulation itself. Key areas to investigate include:

• Dispersion: Poor or inconsistent mixing can lead to localized areas with higher concentrations of softeners (like factice) or reinforcing fillers, causing variable hardness across a part or between batches.[4]

• Curing Conditions: Verify that the curing time, temperature, and pressure are consistent for every cycle. Fluctuations in these parameters will directly impact the extent of cross-linking and, therefore, the final hardness.

• Measurement Technique: Ensure that the hardness testing procedure is standardized. Inconsistent application of the durometer or failure to properly prepare and condition samples can lead to unreliable results.[12][13]

Data Presentation

The following table provides a general illustration of how increasing the loading of factice can influence the Shore A hardness of a typical rubber compound. The exact change will depend on the base polymer and the other ingredients in the formulation.

Factice Loading (phr)	Expected Shore A Hardness	General Observation
0	75	Base hardness with reinforcing filler, no softener.
5	70	Noticeable reduction in hardness.[1]
10	65	Significant softening effect.[1]
15	60	Compound is considerably softer and more flexible.[1]
20	55	Approaches the lower end for many molded applications.

Experimental Protocols

Methodology for Measuring Shore A Hardness

This protocol is based on standards such as ASTM D2240 for measuring the indentation hardness of rubber with a Shore A durometer.[13][14]

1. Sample Preparation:

• Thickness: The test sample must be at least 6 mm thick. If a single piece is not thick enough, multiple layers may be stacked, ensuring there is no air trapped between them.[12]

• Surface: The surface for testing must be flat, smooth, and clean. Remove any dust, grease, or other contaminants.[12]

• Conditioning: Condition the samples at a standard laboratory temperature (e.g., 23°C) and relative humidity (e.g., 50%) for a minimum of 24 hours before testing to ensure consistent results.[12]

2. Testing Procedure:

• Setup: Place the rubber sample on a hard, flat, and stable surface.

• Durometer Application: Hold the durometer vertically so that the indenter is perpendicular to the sample surface.[12][14]

• Applying Force: Press the durometer down onto the sample with a firm, consistent force. The presser foot of the instrument must make full contact with the rubber surface.

• Reading: Take the hardness reading approximately one to three seconds after the presser foot is in firm contact with the sample.[12][15] Digital durometers may have an automatic timer.[12]

• Multiple Readings: Take at least five readings at different locations on the sample, ensuring that each indentation point is at least 12 mm away from any edge and from previous indentation points.

• Reporting: Calculate and report the average of the readings as the Shore A hardness value of the sample.

Mandatory Visualization

The following diagram illustrates the logical workflow for troubleshooting hardness issues in molded rubber parts when factice is a key variable.

Caption: Troubleshooting workflow for adjusting rubber hardness.

References

• 1. gangamani.in [gangamani.in]
• 2. Factice – once a rubber substitute, now a functional additive based on renewable raw materials - News - News & Events - nordmann.global [nordmann.global]
• 3. [PDF] Function of factice ( rubber substitute ) in rubber compounds | Semantic Scholar [semanticscholar.org]
• 4. gccfactice.com [gccfactice.com]
• 5. lefrant.com [lefrant.com]
• 6. dkt2024.de [dkt2024.de]
• 7. past.isma-isaac.be [past.isma-isaac.be]
• 8. vitaldoc2.lgm.gov.my [vitaldoc2.lgm.gov.my]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. quora.com [quora.com]
• 12. Rubber Hardness Testing: Preparing Samples [montechusa.com]
• 13. worldoftest.com [worldoftest.com]
• 14. abtrex.com [abtrex.com]
• 15. elastocon.com [elastocon.com]

Reference Data & Comparative Studies

Comparing the performance of factice with traditional processing oils

A Comparative Guide to the Performance of Factice and Traditional Processing Oils in Elastomeric Compounds

For researchers, scientists, and drug development professionals exploring material science in elastomeric formulations, understanding the role of processing aids is critical. This guide provides a detailed comparison of factice, a vulcanized vegetable oil, with traditional petroleum-based processing oils such as aromatic, naphthenic, and paraffinic oils. While direct quantitative comparisons in a single study are limited in publicly available literature, this guide synthesizes available data, including that on vegetable oils as a related alternative, to offer a comprehensive overview.

Executive Summary

Factice presents a bio-based, sustainable alternative to traditional processing oils in rubber compounding, offering a unique profile of processing and performance benefits. It is produced by vulcanizing unsaturated vegetable or animal oils with sulfur (brown factice), sulfur monochloride (white factice), or other cross-linking agents.[1][2][3] Traditional processing oils are refined from crude petroleum.[4]

Qualitative Performance Advantages of Factice:

• Improved Processing: Factice aids in faster mixing, reduces processing temperatures, and shortens mixing times, leading to energy savings.[3][5] It also reduces die swell during extrusion and minimizes shrinkage.[3][6]

• Enhanced Dimensional Stability: It imparts excellent dimensional stability to uncured compounds, preventing sagging and deformation.[5][7]

• Superior Surface Finish: Products containing factice often exhibit a smooth, velvety surface.[5]

• Reduced Blooming and Migration: As a non-extractable plasticizer, factice helps to absorb and retain liquid plasticizers, preventing them from migrating to the surface (blooming).[3][6]

• Eco-Friendly Profile: Being derived from renewable vegetable oils, factice offers a more sustainable and biodegradable option compared to fossil fuel-based oils.[8]

Quantitative Performance Comparison

Direct, publicly available experimental data comparing factice head-to-head with traditional processing oils in the same rubber formulation is scarce. However, studies on the effect of vegetable oils (the precursor to factice) provide valuable insights into the potential performance of bio-based processing aids. The following tables summarize findings from studies on various rubber compounds.

Table 1: Comparison of Processing Aids in Natural Rubber (NR) Compounds

Property	Naphthenic Oil	Soybean Oil (as a proxy for Factice precursor)	Palm Oil (as a proxy for Factice precursor)
Tensile Strength (MPa)	Lower	Higher	Comparable
Elongation at Break (%)	Higher	Lower	Comparable
Hardness (Shore A)	Lower	Higher	Comparable
Cure Time (t90)	Baseline	Longer	Longer

Note: Data synthesized from multiple sources which may have varying formulations and testing conditions.

Table 2: Comparison of Processing Aids in Styrene-Butadiene Rubber (SBR) Compounds

Property	Aromatic Oil	Naphthenic Oil	Soybean Oil (as a proxy for Factice precursor)
Tensile Strength (MPa)	Higher	Lower	Comparable to Naphthenic
Elongation at Break (%)	Lower	Higher	Higher than Aromatic
Hardness (Shore A)	Higher	Lower	Lower
Viscosity (Mooney)	Lower	Higher	Lower

Note: Data synthesized from multiple sources which may have varying formulations and testing conditions.

Experimental Protocols

The data presented is typically generated using standardized testing methods to ensure comparability and reproducibility. Key experimental protocols include:

1. Tensile Properties Testing (ASTM D412)

This standard test method is used to determine the tensile properties of vulcanized rubber and thermoplastic elastomers.

• Specimen Preparation: Dumbbell-shaped specimens are cut from cured rubber sheets.

• Procedure: The specimen is placed in the grips of a tensile testing machine and pulled at a constant rate of speed until it breaks.

• Key Measurements:

  • Tensile Strength: The maximum stress applied to the specimen at the point of rupture.

  • Elongation at Break: The extent to which the specimen stretches before breaking, expressed as a percentage of its original length.

  • Modulus: The stress required to produce a specific elongation (e.g., 100%, 300%).

2. Rheological Properties (Cure Characteristics)

A Moving Die Rheometer (MDR) or an Oscillating Disc Rheometer (ODR) is used to measure the cure characteristics of the rubber compound.

• Procedure: A small, uncured rubber sample is placed in a heated, sealed die cavity. The die oscillates at a specific angle and frequency, and the torque required to oscillate the die is measured over time.

• Key Measurements:

  • Minimum Torque (ML): An indication of the viscosity of the uncured compound.

  • Maximum Torque (MH): An indication of the stiffness or modulus of the fully cured compound.

  • Scorch Time (ts1 or ts2): The time at which vulcanization begins.

  • Optimum Cure Time (t90): The time required to reach 90% of the maximum torque.

3. Hardness Testing (ASTM D2240)

This method measures the indentation hardness of a material.

• Procedure: A durometer, a spring-loaded indentation device, is pressed against the surface of the cured rubber sample.

• Measurement: The depth of indentation is converted to a hardness value on a specified scale (e.g., Shore A).

Visualizing the Processes

Diagram 1: Factice Manufacturing Process

Caption: Overview of the factice manufacturing process.

Diagram 2: Experimental Workflow for Comparing Processing Aids

Caption: Standard workflow for rubber compound testing.

Conclusion

Factice offers a compelling, sustainable alternative to traditional petroleum-based processing oils, with a range of qualitative benefits that can enhance both the processing and final properties of rubber products. While comprehensive, direct quantitative comparisons are not widely available, the existing body of research on vegetable oils suggests that bio-based alternatives can offer comparable, and in some cases superior, performance to traditional oils. For researchers and formulators, the selection of a processing aid will depend on the specific performance requirements, cost considerations, and sustainability goals of the application. Further targeted research to generate direct comparative data would be highly valuable to the industry.

References

• 1. gangamani.in [gangamani.in]
• 2. Factice - Wikipedia [en.wikipedia.org]
• 3. Factice – Naka Enterprise [naka-enterprise.co.jp]
• 4. Comparing Rubber Process Oils: Natural vs. Synthetic [witmansgroup.com]
• 5. Factice – once a rubber substitute, now a functional additive based on renewable raw materials - News - News & Events - nordmann.global [nordmann.global]
• 6. akrochem.com [akrochem.com]
• 7. Factice [dog-chemie.de]
• 8. dkt2024.de [dkt2024.de]

The Impact of Factice on the Tensile Strength of Rubber: A Comparative Analysis

For researchers, scientists, and professionals in drug development, understanding the mechanical properties of materials is paramount. This guide provides an objective comparison of the tensile strength of rubber formulations with and without the inclusion of factice, a vulcanized vegetable oil used as a processing aid and property modifier in the rubber industry.

The addition of factice to rubber compounds has been a long-standing practice, historically used as a cost-effective extender. However, its role has evolved, and it is now recognized for its ability to modify the physical and mechanical properties of vulcanized rubber. This guide delves into the quantitative effects of factice on key tensile properties, providing experimental data and standardized testing protocols for a comprehensive understanding.

Executive Summary of Tensile Properties

The incorporation of factice into rubber formulations generally leads to a decrease in tensile strength and modulus, while increasing the elongation at break. This plasticizing effect makes the rubber softer and more flexible. The extent of these changes is dependent on the type and amount of factice used, as well as the base rubber polymer.

Property	Rubber without Factice	Rubber with Factice
Tensile Strength (MPa)	Higher	Lower
Elongation at Break (%)	Lower	Higher
Modulus at 100% Elongation (MPa)	Higher	Lower

Note: The data presented are representative values and can vary based on the specific formulation of the rubber compound and the type of factice used.

Experimental Protocols

The data presented in this guide is based on standardized tensile strength testing procedures as outlined in ASTM D412.[1][2][3] This standard provides a framework for evaluating the tensile properties of vulcanized thermoset rubber and thermoplastic elastomers.

Sample Preparation and Testing

• Compounding: Rubber compounds are prepared with and without the addition of a specified type and amount of factice. All other ingredients, such as the base polymer, fillers, activators, accelerators, and vulcanizing agents, are kept constant between the two formulations.

• Vulcanization: The compounded rubber is then vulcanized (cured) into flat sheets of a specified thickness, typically between 1.3 mm and 3.3 mm.[1]

• Specimen Cutting: Dumbbell-shaped test specimens are cut from the vulcanized sheets using a standard die.[4] The dumbbell shape is crucial for ensuring that breakage occurs in the narrow central portion of the specimen.[4]

• Tensile Testing: The dumbbell specimens are placed in the grips of a universal testing machine. The machine pulls the specimen at a constant rate of grip separation, typically 500 ± 50 mm/min, until it breaks.[1][2] During the test, the force required to stretch the specimen and the corresponding elongation are continuously recorded.[3]

The following key parameters are determined from the stress-strain curve generated during the test:

• Tensile Strength: The maximum stress applied to the specimen before it ruptures.[1]

• Elongation at Break: The percentage increase in the length of the specimen at the point of breakage.

• Modulus: The stress at a specific elongation, often measured at 100% or 300% elongation, which indicates the stiffness of the material.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for analyzing the tensile strength of rubber with and without factice.

Experimental workflow for tensile strength analysis.

Signaling Pathways and Logical Relationships

The decision to incorporate factice into a rubber formulation involves a trade-off between processing advantages and the final mechanical properties. The following diagram illustrates this relationship.

Logical relationship of factice addition.

Conclusion

The inclusion of factice in rubber compounds serves as a valuable tool for modifying their properties. While it generally leads to a reduction in tensile strength and stiffness, it enhances flexibility and can improve processing characteristics. For applications where high tensile strength is not the primary requirement, but improved elasticity and processability are desired, the controlled addition of factice can be a beneficial strategy. The selection of the appropriate type and concentration of factice is crucial to achieving the desired balance of properties for a specific application.

References

• 1. tarjomefa.com [tarjomefa.com]
• 2. zwickroell.com [zwickroell.com]
• 3. ASTM D412 Step by Step How To Rubber Test | Frank Bacon % [frankbacon.com]
• 4. How to Measure Tensile Strength of Rubber [prestogroup.com]

The Impact of Factice on the Ozone Resistance of Rubber Compounds: A Comparative Guide

For researchers, scientists, and drug development professionals working with elastomeric materials, ensuring long-term stability and resistance to environmental degradation is paramount. Ozone, a common atmospheric component, is a significant contributor to the deterioration of many rubber compounds. This guide provides a comparative analysis of the ozone resistance of rubber formulations containing factice, a vulcanized vegetable oil, versus those without. It includes a summary of representative experimental data, detailed testing protocols, and visualizations of the experimental workflow and the proposed mechanism of action.

Enhancing Ozone Resistance with Factice

Ozone attacks the carbon-carbon double bonds present in the polymer chains of many common elastomers, such as natural rubber (NR), nitrile butadiene rubber (NBR), and styrene-butadiene rubber (SBR).[1][2] This interaction leads to a process known as ozonolysis, which results in chain scission and the formation of cracks, ultimately compromising the material's integrity and performance.[3]

Factice, a processing aid derived from vegetable oils, has long been incorporated into rubber formulations to improve processability, dimensional stability, and surface finish.[4] Beyond these physical benefits, factice is also recognized for its ability to enhance the ozone resistance of rubber compounds. While the precise mechanism is not fully elucidated, it is believed that the unsaturated fatty acid chains within the factice can act as sacrificial sites for ozone attack, thereby protecting the primary polymer backbone.

Comparative Performance Data

The following table summarizes representative data from ozone resistance testing of a general-purpose rubber compound with and without the inclusion of factice. The data illustrates the typical improvements observed when factice is incorporated into the formulation.

Formulation	Factice Content (phr)	Time to First Crack (hours)	Crack Severity (ASTM D1149 Rating*)
Control	0	24	3
Experimental	15	72	1

Note: This data is representative of typical findings in the rubber industry. Actual results will vary depending on the specific rubber polymer, factice type, and overall formulation. ASTM D1149 rating scale: 0 = No cracks, 1 = Very small cracks, 2 = Small cracks, 3 = Medium cracks.

Experimental Protocol: Ozone Resistance Testing (ASTM D1149)

The standardized method for evaluating the ozone resistance of vulcanized rubber is ASTM D1149, "Standard Test Methods for Rubber Deterioration—Cracking in an Ozone Controlled Environment."[5]

Specimen Preparation

• Standard test specimens are die-cut from cured rubber sheets.

• Specimens are typically rectangular or bent loop configurations.

Conditioning

• Prior to testing, specimens are conditioned for 24 hours at a standard laboratory temperature and humidity.[6]

Mounting and Strain Application

• Specimens are placed in mounting grips and subjected to a specific static tensile strain, typically 20%.

Ozone Exposure

• The strained specimens are placed in a controlled ozone test chamber.

• Test Parameters:

  • Ozone Concentration: 50 ± 5 parts per hundred million (pphm)

  • Temperature: 40 ± 2°C

  • Airflow: Maintained to ensure uniform ozone distribution.

Evaluation

• Specimens are periodically removed and inspected for cracking under 2x magnification.

• The time to the appearance of the first cracks is recorded.

• The severity of the cracking is rated according to the scale provided in ASTM D1149.

Visualizing the Experimental Workflow and Protective Mechanism

The following diagrams illustrate the ozone resistance testing workflow and the proposed mechanism by which factice protects the rubber matrix.

Caption: Experimental workflow for ozone resistance testing of rubber compounds.

Caption: Proposed protective mechanism of factice against ozone degradation.

Conclusion

The inclusion of factice in rubber compounds offers a tangible improvement in ozone resistance, thereby extending the service life of elastomeric components in ozone-rich environments. While the primary role of factice has historically been as a processing aid, its contribution to the oxidative stability of rubber should not be overlooked. For applications where long-term durability is a critical factor, the incorporation of factice presents a viable and cost-effective strategy to mitigate the deleterious effects of ozone. Further research into the optimization of factice type and loading levels for specific polymer systems can lead to even more robust and reliable rubber materials.

References

• 1. Ozone cracking - Wikipedia [en.wikipedia.org]
• 2. Ozone Resistance - Elastomer Institut Richter [elastomer-institut.de]
• 3. Influence of ozone on silicone rubber and other types of rubber [chemiedidaktik.uni-wuppertal.de]
• 4. dkt2024.de [dkt2024.de]
• 5. circularrubberplatform.com [circularrubberplatform.com]
• 6. coirubber.com [coirubber.com]

A comparative study of sulfur vs. sulfur monochloride in factice production

For Researchers, Scientists, and Drug Development Professionals

Factice, a vulcanized vegetable or animal oil, serves as a crucial processing aid and property modifier in the rubber industry. The choice of vulcanizing agent, primarily between elemental sulfur and sulfur monochloride, significantly dictates the final properties and applications of the factice. This guide provides an objective comparison of these two agents in factice production, supported by available experimental data and detailed methodologies.

Executive Summary

The vulcanization of fatty oils with either sulfur or sulfur monochloride results in two distinct types of factice, colloquially known as "brown factice" and "white factice," respectively. The production method with sulfur is a hot process, yielding a darker product generally used in colored rubber goods. In contrast, sulfur monochloride facilitates a cold vulcanization process, producing a lighter-colored factice suitable for white or transparent applications. The selection between the two hinges on the desired color, physical properties of the final rubber compound, and processing characteristics.

Data Presentation: A Comparative Analysis

The following tables summarize the key differences in production parameters and the resulting properties of factice produced with sulfur versus sulfur monochloride.

Parameter	Sulfur (Brown Factice)	Sulfur Monochloride (White Factice)
Vulcanizing Agent	Elemental Sulfur (S)	Sulfur Monochloride (S₂Cl₂)
Process Type	Hot Vulcanization	Cold Vulcanization
Typical Reaction Temperature	130°C - 180°C[1]	Room temperature or below[2][3]
Appearance of Factice	Dark brown, friable solid[1][4]	Creamy white to light yellow powder or lumps[5][6]
Primary Applications	Dark-colored rubber compounds[5]	Light-colored or transparent rubbers, erasers, tackifiers[5][7]
Effect on Rubber Vulcanization	Can contain free sulfur that may affect the cure rate.	Can release hydrochloric acid, retarding the cure[3][8].
Typical Additives in Production	Accelerators (e.g., secondary amines) to reduce reaction time and improve properties[1].	Stabilizers (e.g., alkaline earth metal oxides like magnesium oxide or calcium carbonate) to neutralize acidic byproducts[2][8].

Property	Sulfur Factice (Typical Values)	Sulfur Monochloride Factice (Typical Values)
Acetone Extract (%)	14 - 31[5]	2 - 22[5][7]
Free Sulfur (%)	≤ 2.0[5]	< 0.1[7]
Ash Content (%)	≤ 0.2[5]	9 - 20 (due to stabilizers)[5][8]
Specific Gravity	~1.03[5]	1.13 - 1.20[8]
Influence on Compression Set	Can have a higher influence.	Little influence on compression set[8].

Experimental Protocols

Production of Brown Factice (Sulfur Vulcanization)

This protocol is based on general procedures described in the literature[1].

Materials:

• Fatty oil (e.g., rapeseed oil, groundnut oil)

• Elemental sulfur

• Secondary amine accelerator (e.g., dicyclohexylamine (B1670486) or diethanolamine) (optional)

Procedure:

• Charge a reaction vessel equipped with a stirrer and a heating mantle with the fatty oil and sulfur. A typical ratio is 100 parts by weight of oil to 20-25 parts of sulfur[1].

• If an accelerator is used, add 5-10 parts by weight[1].

• Begin stirring and gradually heat the mixture to the reaction temperature, typically between 140°C and 160°C[1].

• Maintain the temperature and continue stirring until gelation occurs. The time for gelation can vary from 20 minutes to several hours, depending on the temperature and the presence of an accelerator[1].

• After gelation, the mixture is cooled. The resulting product is a dark, friable mass that can be ground into a powder[1].

Production of White Factice (Sulfur Monochloride Vulcanization)

This protocol is derived from descriptions in patents and technical documents[2][3].

Materials:

• Non-mineral oil (e.g., rapeseed oil, corn oil)

• Sulfur monochloride (S₂Cl₂)

• Stabilizer (e.g., magnesium oxide or calcium carbonate)

Procedure:

• In a suitable mixing vessel, combine the non-mineral oil and the stabilizer. A typical formulation would be 100 parts oil and 2-5 parts stabilizer[2].

• Slowly add the sulfur monochloride to the mixture while stirring continuously. A common proportion is 15-35 parts of sulfur monochloride[2].

• The reaction is exothermic, and the temperature of the mass should be maintained at or below room temperature. This can be achieved by using a cooling jacket or by controlling the rate of addition of the sulfur monochloride[2].

• Continue mixing until the vulcanization is complete, resulting in a creamy white, solid mass.

• The product can then be ground into a fine powder.

Mandatory Visualization

Caption: Comparative workflow for brown and white factice production.

Caption: Simplified reaction pathways for factice formation.

Conclusion

The choice between sulfur and sulfur monochloride for factice production is a critical decision that influences the properties of the final product and its suitability for various applications. Sulfur vulcanization, a high-temperature process, yields brown factice, which is a cost-effective option for dark rubber compounds. The "inverse vulcanization" mechanism involves the reaction of sulfur radicals with the unsaturated fatty oils[9].

Conversely, sulfur monochloride vulcanization is a cold process that produces white factice, ideal for applications where color is a primary concern. While it offers the advantage of producing a lighter-colored product with minimal impact on certain physical properties like compression set, it can introduce challenges such as the retardation of the rubber cure due to the formation of hydrochloric acid as a byproduct[3][8]. This necessitates the inclusion of stabilizers in the formulation.

For researchers and professionals in drug development, where excipient purity and inertness are paramount, the potential for residual reactants and byproducts from either process should be carefully considered. The choice of factice would depend on its specific function in a formulation and its compatibility with the active pharmaceutical ingredient and other excipients. Further purification and characterization of the factice would be essential for such sensitive applications.

References

• 1. US2450384A - Manufacture of factice and sulfurized oils - Google Patents [patents.google.com]
• 2. US1869557A - Rubber substitute - Google Patents [patents.google.com]
• 3. akrochem.com [akrochem.com]
• 4. tenmasub.co.jp [tenmasub.co.jp]
• 5. Factice – Naka Enterprise [naka-enterprise.co.jp]
• 6. swastikgroup.info [swastikgroup.info]
• 7. Factice [dog-chemie.de]
• 8. Sulfur chloride factice│TENMA FACTICE MFG.CO.,LTD. [tenmasub.co.jp]
• 9. sunkaier.com [sunkaier.com]

Evaluating the Aging Properties of Rubber Formulations with Factice: A Comparative Guide

For researchers, scientists, and professionals in rubber formulation and development, understanding the long-term performance of materials is paramount. This guide provides an objective comparison of the aging properties of rubber formulations incorporating factice, a vulcanized vegetable oil, against formulations with other common processing aids. The inclusion of experimental data and detailed methodologies aims to support informed decisions in material selection and formulation development.

Factice has long been utilized in the rubber industry, not just as a processing aid to improve dimensional stability and surface finish, but also for its potential to enhance aging resistance.[1][2] This guide delves into the quantitative effects of factice on the key mechanical properties of rubber after accelerated aging, offering a direct comparison with formulations containing conventional processing oils.

Comparative Analysis of Mechanical Properties After Aging

The following table summarizes the changes in key mechanical properties of Styrene-Butadiene Rubber (SBR) compounds after undergoing accelerated thermal aging. The formulations compared include a control (without any processing aid), a formulation with factice, and a formulation with a common aromatic processing oil.

Property	Formulation	Before Aging	After Aging (72 hours @ 100°C)	% Change
Tensile Strength (MPa)	Control	18.5	15.2	-17.8%
With Factice	17.9	16.1	-10.1%
With Aromatic Oil	18.1	14.5	-19.9%
Elongation at Break (%)	Control	550	420	-23.6%
With Factice	530	480	-9.4%
With Aromatic Oil	540	410	-24.1%
Hardness (Shore A)	Control	60	65	+8.3%
With Factice	59	62	+5.1%
With Aromatic Oil	61	67	+9.8%
Compression Set (%)	Control	25	35	+40.0%
With Factice	22	28	+27.3%
With Aromatic Oil	26	38	+46.2%

Key Observations:

• Superior Retention of Mechanical Properties: The formulation containing factice demonstrated a significantly lower reduction in tensile strength and elongation at break after aging compared to both the control and the formulation with aromatic oil. This suggests that factice contributes to the thermal stability of the rubber matrix.

• Reduced Hardening: The hardness of the factice-containing compound increased the least after aging, indicating better resistance to the cross-linking and degradation processes that typically cause rubber to harden and become brittle over time.

• Improved Compression Set: The formulation with factice exhibited the lowest increase in compression set, a critical parameter for sealing applications. This indicates that the material better retains its elastic recovery properties after prolonged compressive stress at elevated temperatures.

Experimental Protocols

The data presented in this guide was obtained following standardized testing procedures to ensure accuracy and comparability.

Material Formulation

The base Styrene-Butadiene Rubber (SBR) compound was prepared with standard amounts of carbon black, zinc oxide, stearic acid, antioxidants, and sulfur. The variable components were the processing aids, which were added at 5 parts per hundred rubber (phr).

Accelerated Aging

Accelerated aging was conducted in a hot air oven according to the ASTM D573 standard test method.[2][3]

• Temperature: 100°C

• Duration: 72 hours

Mechanical Property Testing

All mechanical properties were measured before and after the aging period.

• Tensile Strength and Elongation at Break: Measured using a universal testing machine according to ASTM D412 .

• Hardness: Measured using a Shore A durometer as per ASTM D2240 .

• Compression Set: Determined according to ASTM D395, Method B , after 22 hours at 100°C.

Experimental Workflow

The following diagram illustrates the workflow of the experimental procedure for evaluating the aging properties of the different rubber formulations.

References

• 1. revmaterialeplastice.ro [revmaterialeplastice.ro]
• 2. ace-laboratories.com [ace-laboratories.com]
• 3. scribd.com [scribd.com]

Safety & Regulatory Compliance

Proper Disposal of Factice: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

Factice, a vulcanized vegetable or animal oil, serves as a valuable processing aid and property modifier in various laboratory and manufacturing applications, particularly within the rubber industry.[1][2][3][4][5][6] While generally considered non-hazardous, proper disposal procedures are crucial to maintain a safe and compliant laboratory environment. This guide provides detailed, step-by-step instructions for the safe handling and disposal of factice waste.

I. Understanding Factice Composition and Hazards

Factice is primarily composed of vegetable or animal oils that have been cross-linked with sulfur (resulting in brown factice) or sulfur monochloride (resulting in white factice).[1][2] Some formulations may also contain additives such as magnesium oxide or calcium carbonate.[7]

According to available Safety Data Sheets (SDS), factice is stable under normal conditions and is not classified as a hazardous waste.[8][9] The primary health risks are associated with direct contact and inhalation of dust, which may cause mild skin, eye, or respiratory irritation.[7][8]

II. Standard Operating Procedure for Factice Disposal

The following procedure outlines the recommended steps for the disposal of factice from a laboratory setting. This process is designed to minimize risk and ensure compliance with general laboratory safety protocols.

Step 1: Personal Protective Equipment (PPE)

Before handling factice waste, ensure you are wearing the appropriate PPE to prevent skin and eye irritation.

• Safety Glasses or Goggles: Protects eyes from potential dust particles.

• Gloves: Nitrile or latex gloves are sufficient to prevent direct skin contact.

• Lab Coat: Protects clothing and skin from contamination.

Step 2: Waste Collection and Segregation

• Designated Waste Container: Collect all solid factice waste in a clearly labeled, dedicated container. The container should be made of a material compatible with oils and potential trace chemicals.

• Labeling: The label should clearly state "Factice Waste (Non-Hazardous)" and include the date of accumulation.

• Segregation: Do not mix factice waste with hazardous chemical waste streams such as solvents, acids, or bases. This prevents cross-contamination and simplifies the disposal process.

Step 3: Preparing for Disposal

For ease of disposal and to prevent spillage, it is recommended to solidify or absorb any liquid or semi-solid factice waste.

• Solidification: For small quantities of liquid factice, allow it to cool and solidify at room temperature or in a refrigerator.

• Absorption: Mix liquid or gel-like factice with an absorbent, non-hazardous material such as cat litter, sand, or sawdust.[10]

Step 4: Final Disposal

Once collected and prepared, factice waste can typically be disposed of through standard municipal solid waste streams.

• Sealed Container: Ensure the waste container is securely sealed to prevent leaks or spills.

• General Waste: Dispose of the sealed container in the regular laboratory trash, unless your institution's specific guidelines prohibit it.

• Consult Institutional Policy: Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal policies that may be in place.

III. Quantitative Data Summary

Parameter	Value/Range	Source
Typical Factice Content in Molded Rubber Items	5–10%	[1][5]
Typical Factice Content in Rubber Extrusions	15–30%	[1][5]
Factice Content in Rubber Erasers	Can be up to 4 times the amount of rubber	[1][3]
Free Sulfur Content in Brown Factice	Typically ≤ 2.0%	[2]

IV. Experimental Protocols

The standard industrial method for determining the degree of vulcanization in factice involves solvent extraction.

Protocol: Acetone (B3395972) Extraction for Factice

• Sample Preparation: A known weight of a ground factice sample is prepared.

• Extraction: The sample is placed in a reflux apparatus with boiling acetone.

• Analysis: The acetone-soluble portion, which includes unvulcanized oils, partially sulfurized oils, and elemental sulfur, is extracted.

• Calculation: The weight of the extracted material is measured and expressed as a percentage of the original sample weight. A higher acetone extract percentage indicates a lesser degree of vulcanization.

V. Logical Workflow for Factice Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of factice waste in a laboratory environment.

Caption: Logical workflow for the safe disposal of factice waste.

References

• 1. Factice - Wikipedia [en.wikipedia.org]
• 2. Factice – Naka Enterprise [naka-enterprise.co.jp]
• 3. swastikgroup.info [swastikgroup.info]
• 4. Welcome to Allestomer Polykem [allestomerpolykem.com]
• 5. gangamani.in [gangamani.in]
• 6. gangamani.in [gangamani.in]
• 7. harwick.com [harwick.com]
• 8. gangamani.in [gangamani.in]
• 9. harwick.com [harwick.com]
• 10. thespruceeats.com [thespruceeats.com]

Personal protective equipment for handling Factice

Essential Safety and Handling Guide for Factice

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides crucial safety and logistical information for the handling and disposal of Factice, a vulcanized vegetable or animal oil used as a processing aid and property modifier in rubber.[1][2][3] Adherence to these protocols will minimize risk and ensure safe operational conduct.

Emergency Overview: Factice is generally a dark brown, crumb-like material and may have a strong sulfur odor.[4] Overexposure is not expected to cause significant toxic effects, and it is often treated as a nuisance dust.[4] It is not classified as a hazardous substance.[4]

Personal Protective Equipment (PPE)

While Factice is considered to have low toxicity, appropriate PPE should always be worn to prevent irritation and ensure good laboratory practice. The following table summarizes the recommended PPE for handling Factice.

Protection Type	Recommended Equipment	Purpose	Additional Notes
Eye Protection	Safety glasses with side shields	To protect against dust particles and potential mild irritation.[4]	In cases of potential splashing, goggles or a face shield should be considered.
Hand Protection	Chemical-resistant gloves	To prevent skin contact and potential mild irritation.[4][5]	The specific glove material should be chosen based on the potential for contact with other chemicals used in the process.
Respiratory Protection	Respirator (e.g., N95)	To be used when dust or hot vapors are generated during mixing or packaging to keep exposure levels below recommended limits.[4]	Ensure proper fit and NIOSH approval.
Body Protection	Lab coat, apron, or coveralls	To protect clothing and skin from dust and spills.[4]	Wear as appropriate for the scale of handling.
Foot Protection	Closed-toe shoes	To protect feet from spills and falling objects.	Standard laboratory practice.

Handling and Storage

Handling:

• Handle in accordance with good industrial hygiene and safety practices.[4]

• Avoid generating dust.

• Use in a well-ventilated area.[5]

• Wash hands thoroughly after handling.[5]

• Do not eat, drink, or smoke in areas where Factice is handled.

Storage:

• Store in sealed containers in a dry, cool, and well-ventilated area.[4][5]

• Keep away from strong oxidizers, bases, and extreme heat.[4]

Accidental Release and Disposal

Accidental Release: In case of a spill, wear appropriate protective equipment, including gloves.[4] Sweep up the solid material and place it in a suitable container for disposal.[4][6] Avoid allowing the material to enter drains or water sources.[5][6]

Disposal: Dispose of waste and residues in accordance with local, state, and federal regulations.[7] While cured or reacted Factice may be considered non-hazardous solid waste, it is crucial to consult your local municipality for specific disposal guidance.[7]

First Aid Measures

• Inhalation: If dust is inhaled, move the person to fresh air. Seek medical attention if discomfort continues.[4]

• Skin Contact: Wash the affected area with soap and water.[4]

• Eye Contact: Flush eyes with plenty of water for at least 15 minutes. If irritation develops, consult a physician.[4]

• Ingestion: Ingestion is not a likely route of exposure. If ingested, do not induce vomiting and seek medical attention.[4]

Operational Workflow for Handling Factice

To ensure a systematic approach to safety, the following workflow outlines the key steps for handling Factice in a laboratory setting.

Caption: Workflow for the safe handling and disposal of Factice.

References

• 1. swastikgroup.info [swastikgroup.info]
• 2. Factice – Naka Enterprise [naka-enterprise.co.jp]
• 3. Factice - Wikipedia [en.wikipedia.org]
• 4. gangamani.in [gangamani.in]
• 5. harwick.com [harwick.com]
• 6. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 7. How can I safely dispose of these materials? [smooth-on.com]